2-Dodecen-1-ol

• CAS: 22104-81-0

Core Science & Biosynthesis

Comprehensive Technical Guide on 2-Dodecen-1-ol: Physicochemical Profiling, Analytical Workflows, and Drug Development Applications

As a Senior Application Scientist, successfully leveraging a compound like 2-dodecen-1-ol (also known as dodec-2-en-1-ol) requires moving beyond basic material safety data sheets. Whether you are isolating this unsaturated fatty alcohol from complex botanical matrices, utilizing it as a precursor for pheromone synthesis, or screening it for pharmacological activity, its physicochemical properties dictate every experimental choice.

This whitepaper synthesizes structural causality, field-proven analytical methodologies, and formulation strategies into a unified, self-validating framework for researchers and drug development professionals.

Physicochemical Profiling & Structural Causality

2-Dodecen-1-ol (C₁₂H₂₄O) is an unsaturated, 12-carbon aliphatic alcohol featuring a primary hydroxyl group and a double bond at the C2 position[1]. The molecular architecture of this compound governs its macroscopic behavior in the laboratory.

The long hydrocarbon tail heavily outweighs the polar contribution of the single terminal hydroxyl group, resulting in profound lipophilicity. This structural reality dictates its high boiling point (due to hydrogen bonding among the hydroxyl heads) and its near-total insolubility in aqueous media[2],[3].

Table 1: Key Physicochemical Properties of 2-Dodecen-1-ol

Property	Value	Causality & Laboratory Relevance
Molecular Weight	184.32 g/mol [1]	Low molecular weight facilitates high volatility, making it highly amenable to gas chromatography (GC) and vapor-phase pheromone dispersion.
Boiling Point	249–252 °C (at 760 mmHg)[4]	High boiling point at atmospheric pressure is driven by intermolecular hydrogen bonding. Requires high GC oven temperatures for complete elution.
Water Solubility	~0.02 g/L (Practically Insoluble)[2]	The hydrophobic 12-carbon aliphatic tail dominates the molecule's polarity. Necessitates cosolvents or surfactants for in vitro aqueous bioassays.
Organic Solubility	Soluble (Ethanol, Chloroform)[2]	Non-polar tail allows favorable van der Waals interactions with organic solvents, dictating the choice of extraction solvents (e.g., ethyl acetate).
LogP (Octanol/Water)	~4.6 to 4.7[5],[6]	High lipophilicity enables the molecule to readily cross lipid bilayers, a critical factor for its anthelmintic and cytotoxic bioactivity.

Applications in Chemical Synthesis and Drug Development

Understanding the reactivity and biological presence of 2-dodecen-1-ol unlocks its utility across multiple scientific domains:

• Pheromone Synthesis: 2-Dodecen-1-ol is a critical intermediate in agricultural chemistry. It is utilized to synthesize (Z)-3-dodecen-1-ol (E)-2-butenoate, the major female-produced sex pheromone of the sweetpotato weevil, enabling advanced pest monitoring and population control systems[7].

• Bioactive Natural Product: The compound has been identified via GC-MS in various medicinal plant extracts. In Cycas pectinata, it is part of a complex lipophilic mixture evaluated for antidepressant and cytotoxic activities[8]. Furthermore, related aliphatic compounds like trans-2-dodecenal have demonstrated potent anthelmintic properties against parasitic larvae[9].

• Sphingolipid Analogues: trans-2-Dodecenol serves as a vital synthetic building block for sphingadienine analogs (e.g., Sphingadienine-C18-1-phosphate), which are actively investigated for their targeted cytotoxicity against human colon cancer cell lines[6].

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, every protocol involving 2-dodecen-1-ol must incorporate internal validation steps. Below are field-proven methodologies for its extraction, identification, and biological formulation.

Protocol 1: Extraction and GC-MS Profiling from Botanical Matrices

Rationale: Accelerated Solvent Extraction (ASE) utilizes elevated temperatures and pressures to increase the mass transfer of lipophilic compounds like 2-dodecen-1-ol from solid matrices into the solvent. This drastically reduces extraction time and solvent volume compared to traditional maceration[10].

• Sample Preparation: Lyophilize and pulverize the raw botanical biomass (e.g., Caoguo or Cycas pectinata leaves) to maximize the surface area-to-volume ratio[10],[8].

• ASE Parameters: Load the sample into an extraction cell. Extract using a moderately polar solvent (e.g., ethyl acetate) at 10.3–20.6 MPa and 50–100 °C [10]. The high pressure keeps the solvent liquid above its boiling point, disrupting matrix interactions and enhancing the solubility of 2-dodecen-1-ol.

• GC-MS Analysis:

  • Injection: Inject 1 µL of the extract in split mode (10:1 ratio).

  • Column: Use a non-polar capillary column (e.g., HP-5MS) to match the analyte's lipophilicity.

  • Temperature Program: Initial hold at 40 °C (3 min) to focus volatiles, ramp at 10 °C/min to 130 °C, then 6 °C/min to 280 °C (hold 15 min)[10].

  • Detection: Operate in Electron Ionization (EI) mode at 70 eV. Look for the molecular ion [M]⁺ at m/z 184 and the characteristic aliphatic alcohol water-loss fragment [M-H₂O]⁺ at m/z 166[11].

• Self-Validation Step: Co-inject a C₈-C₂₀ n-alkane standard mixture under identical GC conditions. Calculate the Kovats Retention Index (RI) for the putative 2-dodecen-1-ol peak. An RI matching the literature value of ~1457–1483 confirms the structural assignment and validates the system's resolving power[5].

Protocol 2: Emulsion Formulation for Aqueous In Vitro Bioassays

Rationale: With a LogP of ~4.6 and water solubility of ~0.02 g/L[2], introducing pure 2-dodecen-1-ol directly into aqueous cell culture media will cause immediate precipitation, leading to false-negative bioactivity results. A cosolvent/surfactant system is mandatory.

• Stock Solution: Dissolve analytical standard 2-dodecen-1-ol (purity ≥99%) in 100% DMSO to yield a 50 mM master stock.

• Working Emulsion: Slowly add the stock dropwise to the aqueous assay buffer (e.g., PBS) under continuous, high-speed vortexing.

• Surfactant Stabilization: Incorporate 0.1% (v/v) Tween-80. Sonicate the mixture in a water bath for 10 minutes to form a stable microemulsion. Ensure the final DMSO concentration strictly remains ≤1% (v/v) to avoid solvent-induced cellular toxicity[8].

• Self-Validation Step: Prior to biological testing, analyze the working emulsion using Dynamic Light Scattering (DLS). A monodisperse peak with a hydrodynamic radius <200 nm and a Polydispersity Index (PDI) <0.3 validates that the 2-dodecen-1-ol is fully emulsified and will not cause artifactual physical toxicity to the cells.

Workflow Visualization

Workflow for the extraction, identification, and downstream application of 2-dodecen-1-ol.

References

• National Center for Biotechnology Information. "2-Dodecen-1-ol | C12H24O | CID 90733" PubChem.[Link]

• National Center for Biotechnology Information. "trans-2-Dodecen-1-ol | C12H24O | CID 5352845" PubChem.[Link]

• "Identification of in vitro-in vivo components of Caoguo using accelerated solvent extraction..." PubMed Central (PMC).[Link]

• "Biological Evaluation, DFT Calculations and Molecular Docking Studies on the Antidepressant and Cytotoxicity Activities of Cycas pectinata..." PubMed Central (PMC).[Link]

• "US4732756A - (Z)-3-dodecen-1-ol (E)

• "trans-2-Dodecenol Supplier Data & Specifications" AR Reagent.[Link]

• "2-Dodecen-1-ol Solubility and Organoleptic Properties" The Good Scents Company.[Link]

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An In-depth Technical Guide to the Identification of 2-Dodecen-1-ol E/Z Stereoisomers

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the core principles and methodologies for identifying and characterizing the E and Z stereoisomers of 2-dodecen-1-ol.

Executive Summary

2-Dodecen-1-ol, a C12 unsaturated fatty alcohol, is a molecule of significant interest in the fragrance, flavor, and pheromone industries.[1][2][3] Its biological and sensory properties are intrinsically linked to the geometric configuration of its carbon-carbon double bond, which gives rise to two stereoisomers: (E)-2-dodecen-1-ol and (Z)-2-dodecen-1-ol. The precise identification and separation of these E/Z isomers are paramount for quality control, regulatory compliance, and the development of products with specific olfactory or biological activities. This document outlines the fundamental principles of E/Z isomerism, provides detailed protocols for their synthesis and separation, and describes the key analytical techniques for their unambiguous characterization.

The Structural Basis of E/Z Isomerism in 2-Dodecen-1-ol

Stereoisomers are compounds that share the same molecular formula and sequence of bonded atoms but differ in the three-dimensional orientations of their atoms in space.[4] Geometric isomerism, a subtype of stereoisomerism, arises in molecules like 2-dodecen-1-ol due to the restricted rotation around the carbon-carbon double bond.[4] The E/Z notation system is the IUPAC-preferred method for designating the absolute stereochemistry of double bonds.[5]

The Cahn-Ingold-Prelog (CIP) Priority Rules

The assignment of E or Z configuration is determined by the Cahn-Ingold-Prelog (CIP) priority rules.[6][7][8] For each carbon atom of the double bond, the two attached groups are assigned a priority based on the atomic number of the atom directly bonded to the double bond.[8][9]

• Rule 1: Higher atomic number takes higher priority.[8]

• Rule 2: If the first atoms are the same, you move to the next atoms along the chain until a point of difference is found.[7]

In 2-dodecen-1-ol, at the C2 position, the attached groups are a hydrogen atom and a -CH2OH group. At the C3 position, the groups are a hydrogen atom and a nonyl group (-C9H19).

• (Z)-Isomer (zusammen - "together"): The two higher-priority groups are on the same side of the double bond.[6][10]

• (E)-Isomer (entgegen - "opposite"): The two higher-priority groups are on opposite sides of the double bond.[6][10]

Synthesis of (E)- and (Z)-2-Dodecen-1-ol

The stereoselective synthesis of the E and Z isomers of 2-dodecen-1-ol is crucial for obtaining pure standards for analytical purposes and for the production of isomer-specific products. The Wittig reaction is a powerful and widely used method for the synthesis of alkenes with a well-defined geometry.[11][12][13][14][15]

The Wittig Reaction

The Wittig reaction involves the reaction of a phosphorus ylide with an aldehyde or ketone to form an alkene.[12][14][15] The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide.

• Z-selective Wittig Reaction: Unstabilized ylides, typically prepared from primary alkyl halides and triphenylphosphine followed by deprotonation with a strong, aprotic base (e.g., n-butyllithium), react with aldehydes to predominantly form Z-alkenes.

• E-selective Wittig Reaction (Horner-Wadsworth-Emmons modification): Stabilized ylides, often phosphonate carbanions, generally react with aldehydes to give E-alkenes.

Separation of E/Z Isomers

Due to their similar physical properties, the separation of E and Z isomers of 2-dodecen-1-ol can be challenging.[16] Gas chromatography (GC) is the most effective technique for their separation.[16][17][18]

Gas Chromatography (GC)

The choice of the stationary phase in the GC column is critical for achieving separation.

• Polar Stationary Phases: Columns with polar stationary phases, such as those containing cyanopropyl functional groups, can effectively separate E and Z isomers based on differences in their dipole moments and polarizability.[16]

• Liquid Crystalline Stationary Phases: These phases offer excellent selectivity for separating geometric isomers based on their molecular shape.[17][18]

Table 1: GC Parameters for Separation of 2-Dodecen-1-ol Isomers

Parameter	Recommended Setting	Rationale
Column	DB-23, SP-2340, or equivalent polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)	Provides the necessary selectivity for separating the isomers.
Carrier Gas	Helium or Hydrogen	Provides good efficiency.
Inlet Temperature	250 °C	Ensures complete vaporization of the sample.
Oven Program	100 °C (hold 2 min), ramp to 220 °C at 5 °C/min, hold 5 min	An optimized temperature program is crucial for resolving the isomers.
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)	FID provides high sensitivity, while MS allows for positive identification.

Spectroscopic Characterization

Once separated, the individual E and Z isomers must be unambiguously identified. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.[19]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides distinct spectral signatures for the E and Z isomers, primarily in the chemical shifts and coupling constants of the olefinic protons (at C2 and C3).

• Coupling Constants (J-values): The magnitude of the coupling constant between the two olefinic protons is diagnostic of the double bond geometry.

  • Trans (E) Isomers: Typically exhibit a larger coupling constant, in the range of 12-18 Hz.

  • Cis (Z) Isomers: Show a smaller coupling constant, generally between 6-12 Hz.

Table 2: Expected ¹H NMR Data for 2-Dodecen-1-ol Isomers

Proton	(E)-2-Dodecen-1-ol (Predicted)	(Z)-2-Dodecen-1-ol (Predicted)	Key Differentiator
H-2	~5.7 ppm (dt)	~5.6 ppm (dt)	Chemical shift and coupling constant
H-3	~5.5 ppm (dt)	~5.4 ppm (dt)	Chemical shift and coupling constant
J(H2-H3)	~15 Hz	~11 Hz	Larger J-value for E-isomer
-CH₂OH	~4.1 ppm (d)	~4.2 ppm (d)

¹³C NMR spectroscopy can also be used to differentiate the isomers, with subtle but consistent differences in the chemical shifts of the sp² carbons and the allylic carbons.

Applications and Properties

The distinct stereochemistry of the E and Z isomers of 2-dodecen-1-ol leads to differences in their physical and biological properties.

• (E)-2-dodecen-1-ol: Often described as having a pleasant, fatty odor and is used as a base in specialty fragrance compositions.[20]

• (Z)-2-dodecen-1-ol: Information on its specific organoleptic properties is less common, but it is known to be an important intermediate in the synthesis of various biologically active molecules.[21]

Conclusion

The accurate identification of the E and Z stereoisomers of 2-dodecen-1-ol is a critical aspect of research, development, and quality control in industries that utilize this compound. A combination of stereoselective synthesis, high-resolution gas chromatography, and detailed NMR spectroscopic analysis provides a robust framework for the unambiguous characterization of these geometric isomers. This guide has provided the foundational knowledge and practical methodologies to enable scientists to confidently identify and differentiate between (E)- and (Z)-2-dodecen-1-ol.

References

• The Wittig Reaction: Synthesis of Alkenes.
• Synthesis of an Alkene via the Wittig Reaction.

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• The synthesis of (z)-8-dodecen-1-ol and its acetate, pheromone components of the oriental fruit moth (grapholita molesta) - SciSpace. [Link]

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• separation and identification of isomeric hydrocarbons by capillary gas chromatography and hyphenated. [Link]

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• Structural and spectroscopic characterization of E- and Z-isomers of azobenzene. [Link]

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An In-depth Technical Guide to 2-Dodecen-1-ol (CAS 22104-81-0): Chemical Registry, Regulatory Landscape, and Scientific Insights

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Dodecen-1-ol, with the Chemical Abstracts Service (CAS) number 22104-81-0, is a C12 unsaturated fatty alcohol that serves as a versatile intermediate and functional ingredient in a multitude of industrial and commercial applications. Its unique molecular structure, featuring a terminal hydroxyl group and a double bond within its twelve-carbon chain, imparts a balance of hydrophilic and lipophilic properties. This makes it a valuable precursor in the synthesis of surfactants, a functional component in fragrances, and a building block for more complex molecules.[1][2] This technical guide provides a comprehensive overview of the chemical registry and regulatory information for 2-dodecen-1-ol, alongside pertinent scientific data on its properties, analysis, and safety profile, to support researchers, scientists, and drug development professionals in their work with this compound.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-dodecen-1-ol is fundamental to its handling, application, and the design of synthetic routes or analytical methods. The following table summarizes its key chemical and physical characteristics.[3][4]

Property	Value
CAS Number	22104-81-0
Molecular Formula	C₁₂H₂₄O
Molecular Weight	184.32 g/mol
Boiling Point	262.9 ± 8.0 °C at 760 mmHg[3]
Flash Point	112.5 ± 5.5 °C[3]
Density	0.8 ± 0.1 g/cm³[3]
Refractive Index	1.456[3]
EC Number	244-786-5[3]

Global Regulatory and Inventory Status

Navigating the global regulatory landscape is a critical aspect of chemical management and product development. 2-Dodecen-1-ol is listed on numerous international chemical inventories, indicating its established commercial presence.

Region/Inventory	Status/Identifier
United States (TSCA)	Active on the TSCA Inventory.
European Union (EINECS/REACH)	EINECS Number: 244-786-5. It is pre-registered under REACH.[1]
Canada (DSL)	Listed on the Domestic Substances List.
Australia (AICS)	Listed on the Australian Inventory of Chemical Substances.
New Zealand (NZIoC)	Listed on the New Zealand Inventory of Chemicals.
Japan (ENCS)	Listed on the Japanese Existing and New Chemical Substances inventory.
Korea (KECI)	Listed on the Korean Existing Chemicals List.[5][6][7][8]
Philippines (PICCS)	Listed on the Philippine Inventory of Chemicals and Chemical Substances.[9][10]

The following diagram illustrates a generalized workflow for assessing the regulatory status of a chemical substance like 2-dodecen-1-ol in a given jurisdiction.

Caption: A simplified workflow for determining the regulatory status of a chemical.

Synthesis and Analysis

Representative Synthesis: Aldol Condensation

A common method for the synthesis of higher-order unsaturated alcohols is through aldol condensation of smaller aldehydes. For 2-dodecen-1-ol, a representative synthesis involves the condensation of decanal with acetaldehyde.[3] This reaction is typically base-catalyzed and proceeds through the formation of a β-hydroxy aldehyde, which then dehydrates to yield the α,β-unsaturated aldehyde, 2-dodecenal. Subsequent reduction of the aldehyde functionality affords 2-dodecen-1-ol. The choice of a selective reducing agent is crucial to avoid the reduction of the carbon-carbon double bond.

Diagram of the Synthesis Pathway:

Caption: A generalized synthetic route to 2-dodecen-1-ol.

Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and widely used technique for the identification and quantification of volatile and semi-volatile compounds such as 2-dodecen-1-ol, particularly in complex matrices like fragrance formulations.[11][12][13][14][15]

Principle: The methodology relies on the separation of components in a mixture based on their differential partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column. As the separated components elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that acts as a "fingerprint" for identification.

Typical GC-MS Protocol for Fragrance Allergen Analysis (Adaptable for 2-Dodecen-1-ol):

• Sample Preparation:

  • Accurately weigh approximately 0.5 g of the cosmetic or fragrance sample into a centrifuge tube.

  • Perform a liquid-liquid extraction using a suitable solvent system, such as methyl tert-butyl ether and deionized water, to partition the analytes from the sample matrix.[15]

  • Add an appropriate internal standard to the extract for accurate quantification.

  • Filter the extract prior to injection.

• GC-MS Instrumentation and Conditions:

  • GC System: Agilent GC system (or equivalent)

  • Column: vf-5ms capillary column (30m × 0.25 mm i.d., 0.25 μm film thickness) or similar non-polar column.[12]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[12]

  • Injector: Pulsed splitless mode at 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp 1: Increase to 125 °C at 3 °C/min.

    • Ramp 2: Increase to 230 °C at 7 °C/min.

    • Ramp 3: Increase to 300 °C at 20 °C/min, hold for 5 minutes.[12]

  • MS System: Agilent mass spectrometer (or equivalent)

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selective Ion Monitoring (SIM) mode for targeted quantification, using characteristic ions of 2-dodecen-1-ol.

• Data Analysis:

  • Identify 2-dodecen-1-ol by its retention time and the presence of its characteristic ions.

  • Quantify the concentration by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared from certified reference standards.

Toxicological and Ecotoxicological Profile

A comprehensive understanding of the toxicological and ecotoxicological properties of 2-dodecen-1-ol is essential for ensuring its safe handling and use, as well as for assessing its environmental impact.

Human Health Hazards

Based on data for the (E)-isomer of 2-dodecen-1-ol and general data for long-chain unsaturated alcohols, the following GHS classifications are relevant:

• Skin Irritation: Causes skin irritation (Category 2). Long-chain alcohols, particularly those in the C12-C16 range, are generally considered to be mild skin irritants.[16][17] The irritant potential can be influenced by the chain length and degree of unsaturation.[18][19]

• Eye Irritation: Causes serious eye irritation (Category 2A).[20] The eye irritation potential for C12 and longer chain alcohols is generally considered minimal.[17]

Environmental Hazards

• Aquatic Toxicity: Fatty alcohols can be toxic to aquatic organisms.[23][24] The toxicity is influenced by factors such as chain length and water hardness.[25] Specific aquatic toxicity data (LC50/EC50) for 2-dodecen-1-ol is limited.

• Biodegradability: Fatty alcohols are generally known to be readily biodegradable.[23] Standardized tests such as the OECD 301 series (e.g., 301B, 301D, 301F) are used to assess ready biodegradability.[26][27][28][29][30] While specific data for 2-dodecen-1-ol is not widely published, its structure as a fatty alcohol suggests it is likely to be biodegradable.

Conclusion

2-Dodecen-1-ol (CAS 22104-81-0) is a commercially significant chemical with a well-documented presence on major international chemical inventories. Its utility as a synthetic intermediate and functional ingredient is underpinned by its characteristic physicochemical properties. While generally considered to have a low acute toxicity profile, it is classified as a skin and eye irritant, necessitating appropriate handling and safety precautions. This technical guide provides a foundational understanding of its regulatory status, analytical methodologies, and safety considerations to aid researchers and professionals in its effective and responsible use. Further research to fill data gaps in its toxicological and ecotoxicological profile would be beneficial for a more complete risk assessment.

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Pharmacokinetics and Biological Activity of 2-Dodecen-1-ol Derivatives: From Endogenous Biomarkers to Next-Generation Lipid Nanoparticles

Executive Summary

2-Dodecen-1-ol (C₁₂H₂₄O) is an unsaturated aliphatic primary alcohol characterized by a highly reactive allylic double bond at the C2 position. While historically studied within the context of botanical secondary metabolites and agricultural pheromones, recent advances have repositioned 2-dodecen-1-ol and its derivatives at the forefront of modern pharmacology. This technical guide synthesizes the structure-activity relationships (SAR), pharmacokinetic profiles, and advanced therapeutic applications of 2-dodecen-1-ol—ranging from its utility as a volatile organic compound (VOC) biomarker in oncology to its critical role as a structural backbone in biodegradable lipid nanoparticles (LNPs) for mRNA delivery.

Chemical Topology and Structure-Activity Relationship (SAR)

The biological utility of 2-dodecen-1-ol is fundamentally driven by its stereochemistry and the electronic properties of its allylic alcohol moiety.

• The Allylic System: The proximity of the hydroxyl group to the C2=C3 double bond lowers the activation energy required for enzymatic oxidation. In biological systems, it is rapidly oxidized to 2-dodecenal, an α,β -unsaturated aldehyde. This aldehyde acts as a potent Michael acceptor, capable of forming covalent adducts with nucleophilic thiol groups (e.g., cysteine residues) on target proteins. This electrophilic reactivity is the primary mechanism driving its cytotoxicity against pathogens[1].

• Stereoisomerism and Membrane Dynamics: The geometry of the double bond dictates the molecule's biophysical behavior. The (E)-isomer (trans) forms relatively linear chains, making it highly volatile and suitable for systemic circulation as a biomarker. Conversely, the (Z)-isomer (cis) introduces a ~30-degree "kink" in the aliphatic chain. When incorporated into synthetic lipids, this kink disrupts tight lipid packing, increasing membrane fluidity and promoting the hexagonal phase ( HII​ ) transitions necessary for endosomal escape in drug delivery systems[2].

Pharmacokinetics and Metabolic Fate

The ADME (Absorption, Distribution, Metabolism, Excretion) profile of 2-dodecen-1-ol is dictated by its high lipophilicity (LogP ~4.5) and its susceptibility to phase I oxidation.

• Absorption and Distribution: Free 2-dodecen-1-ol rapidly partitions into lipid bilayers. When esterified into complex cationic lipids (e.g., Lipids L2 and L4), the c-LogP increases significantly (10.85 – 11.46), driving spontaneous self-assembly into nanoparticles in aqueous environments[2].

• Metabolism: The primary metabolic route involves oxidation via Alcohol Dehydrogenase (ADH) to 2-dodecenal, followed by Aldehyde Dehydrogenase (ALDH) conversion to 2-dodecenoic acid. The resulting fatty acid enters the mitochondrial or peroxisomal β -oxidation cycle, yielding Acetyl-CoA.

• Excretion: Unmetabolized trans-2-dodecen-1-ol is highly volatile. It partitions from the bloodstream into the alveolar space or gastrointestinal tract, allowing it to be excreted and detected as an exhaled or fecal Volatile Organic Compound (VOC)[3].

Fig 1: In vivo metabolic and pharmacokinetic degradation pathway of 2-dodecen-1-ol.

Biological Activities and Therapeutic Applications

Next-Generation mRNA Lipid Nanoparticles (LNPs)

A major bottleneck in mRNA therapeutics is the systemic accumulation and hepatotoxicity of synthetic cationic lipids. To solve this, pharmaceutical scientists have utilized (Z)-2-dodecen-1-ol to synthesize2 (e.g., Lipids L2 and L4)[2]. By esterifying the cationic headgroup to (Z)-2-dodecen-1-ol tails, the resulting lipid maintains the lipophilicity required for LNP assembly but introduces a biodegradable ester linkage. Once the LNP enters the target cell, intracellular esterases rapidly cleave the (Z)-2-dodecen-1-ol tails. This targeted degradation results in rapid systemic clearance, drastically improving the pharmacokinetic safety profile for lung-targeted mRNA delivery[2].

Oncology Biomarkers (Colorectal Cancer)

Metabolic reprogramming in cancer cells alters the emission of volatile organic compounds. High-resolution metabolomic profiling has identified trans-2-dodecen-1-ol as a significantly upregulated VOC in the biological samples of patients with Colorectal Cancer (CRC). The compound serves as a 3[3]. Its elevated presence is hypothesized to result from dysregulated fatty acid metabolism and altered lipid peroxidation pathways in the tumor microenvironment.

Anthelmintic and Antimicrobial Properties

Natural extracts from Eryngium foetidum contain high concentrations of trans-2-dodecen-1-ol and its oxidized derivative, trans-2-dodecenal (eryngial). Bioassays demonstrate that these compounds exhibit 1 against Strongyloides stercoralis, with efficacy comparable to the standard-of-care drug ivermectin[1].

Quantitative Data Summaries

Table 1: Pharmacokinetic & Physicochemical Properties of 2-Dodecen-1-ol and Derivatives

Property	(E)-2-Dodecen-1-ol (Free Alcohol)	(Z)-2-Dodecen-1-ol Derivatives (e.g., Lipid L2)
Molecular Weight	184.32 g/mol	> 700 g/mol (Complexed Lipid)
c-LogP	~4.5	10.85 - 11.46
Primary Metabolic Route	ADH/ALDH Oxidation	Intracellular Esterase Hydrolysis
Half-life (in vivo)	Short (minutes to hours)	Rapid clearance (tissue-specific degradation)
Key Biological Role	Oncology Biomarker / Antimicrobial	mRNA LNP Fusogenicity & Biodegradability

Table 2: Biological Efficacy Metrics

Target / Application	Derivative / Isomer	Efficacy Metric	Mechanism of Action
Strongyloides stercoralis	trans-2-dodecenal (Eryngial)	LT₅₀ = 4.7 hours	Michael addition to cuticular proteins
Colorectal Cancer (CRC)	trans-2-dodecen-1-ol	High Sensitivity/Specificity	VOC metabolic emission via lipid peroxidation
mRNA Lung Delivery	(Z)-2-dodecen-1-ol (Lipid L2/L4)	High Transfection Efficiency	Endosomal escape via membrane fluidization

Experimental Protocols

Protocol 1: Microfluidic Synthesis of (Z)-2-Dodecen-1-ol-Derived LNPs

This protocol outlines the formulation of biodegradable LNPs for mRNA delivery, emphasizing the physicochemical causality behind each step.

• Lipid Preparation: Dissolve the (Z)-2-dodecen-1-ol-derived cationic lipid, DSPC, cholesterol, and PEG-lipid in absolute ethanol at a predetermined molar ratio. Causality: Ethanol is required because the highly lipophilic (Z)-2-dodecen-1-ol tails (c-LogP > 10) are insoluble in aqueous media.

• mRNA Preparation: Dissolve the target mRNA in a 10 mM citrate buffer at pH 4.0. Causality: The pKa of the synthetic lipid's tertiary amine is typically ~6.5. At pH 4.0, the lipid becomes fully protonated, ensuring strong electrostatic complexation with the highly anionic phosphate backbone of the mRNA.

• Microfluidic Mixing: Inject the lipid and mRNA solutions into a microfluidic mixer at a 1:3 (ethanol:aqueous) flow rate ratio. Causality: Rapid micromixing causes a sudden shift in solvent polarity, triggering the spontaneous self-assembly of the lipids around the mRNA core, driven by hydrophobic collapse.

• Dialysis and Buffer Exchange: Dialyze the mixture against 1X PBS (pH 7.4) for 18 hours. Causality: Dialyzing against a neutral buffer neutralizes the surface charge of the ionizable lipids, preventing LNP aggregation and mimicking physiological pH to ensure structural stability.

• Self-Validation (QC): Immediately analyze the formulation using Dynamic Light Scattering (DLS) to confirm a Polydispersity Index (PDI) < 0.2, validating uniform self-assembly. Perform a RiboGreen assay with and without Triton X-100 to validate encapsulation efficiency (EE%), ensuring the mRNA is protected inside the lipid shell rather than loosely bound to the surface.

Fig 2: Microfluidic formulation workflow for (Z)-2-dodecen-1-ol mRNA lipid nanoparticles.

Protocol 2: GC-MS Profiling of trans-2-Dodecen-1-ol as a CRC Biomarker

This protocol details the extraction and quantification of 2-dodecen-1-ol from clinical samples.

• Sample Incubation: Place the clinical sample (feces or breath condensate) into a sterile headspace vial, seal with a PTFE septum, and incubate at 40°C for 20 minutes. Causality: Gentle heating increases the vapor pressure, driving volatile compounds like trans-2-dodecen-1-ol into the gaseous headspace without causing thermal degradation.

• SPME Extraction: Expose a Solid-Phase Microextraction (SPME) fiber (Divinylbenzene/Carboxen/Polydimethylsiloxane) to the headspace for 30 minutes. Causality: SPME is a solvent-free extraction method that prevents the masking of low-abundance, low-molecular-weight VOC peaks by solvent signals in the chromatogram.

• GC-MS Analysis: Retract the fiber and insert it into the GC inlet at 250°C for thermal desorption. Separate the analytes using a non-polar capillary column.

• Self-Validation (Internal Standards): Spike the sample with a known concentration of a deuterated internal standard (e.g., d25-dodecanol) prior to incubation. Causality: The internal standard co-extracts and co-elutes similarly to the target analyte. This self-validates the protocol by accounting for matrix effects and extraction losses, allowing for precise absolute quantification of the biomarker.

References

• Source: National Institutes of Health (NIH)
• Novel biomarkers used for early diagnosis and tyrosine kinase inhibitors as targeted therapies in colorectal cancer Source: Frontiers URL
• Eryngial (trans-2-dodecenal)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Novel biomarkers used for early diagnosis and tyrosine kinase inhibitors as targeted therapies in colorectal cancer [frontiersin.org]

Protocols & Analytical Methods

Application Note: Synthesis Protocols for Lepidopteran Semiochemicals Utilizing 2-Dodecen-1-ol

Target Audience: Researchers, Analytical Chemists, and Agricultural Drug Development Professionals Application Area: Integrated Pest Management (IPM), Semiochemical Synthesis, Mating Disruption Technologies

Introduction and Mechanistic Rationale

Insect sex pheromones, predominantly straight-chain aliphatic acetates, aldehydes, and alcohols, are critical tools in modern Integrated Pest Management (IPM). The compound 2-dodecen-1-ol serves as a highly versatile C12 building block for synthesizing both terminal pheromone components (such as acetates) and elongated conjugated dienes via Wittig olefination [1].

In this application note, we detail two foundational workflows utilizing (Z)-2-dodecen-1-ol:

• Pathway A (Esterification): Synthesis of (Z)-2-dodecenyl acetate, a volatile ester frequently utilized in trapping lures and mating disruption matrices.

• Pathway B (Controlled Oxidation): Synthesis of (Z)-2-dodecenal, a reactive intermediate required for constructing complex conjugated diene pheromones (e.g., for the Siberian moth, Dendrolimus superans sibiricus) [1].

Causality in Reagent Selection

• Isomeric Preservation: The biological efficacy of insect pheromones is strictly dependent on stereochemical purity [3]. Therefore, the oxidation of the primary alcohol to an aldehyde must avoid harsh acidic conditions or high temperatures that could trigger Z-to-E isomerization. Dess-Martin Periodinane (DMP) is selected over Jones reagent to ensure mild, neutral conditions that preserve the delicate cis-olefin geometry.

• Moisture Control: Esterification utilizes acetic anhydride and pyridine. Anhydrous conditions are enforced to prevent the competitive hydrolysis of acetic anhydride, which would drastically reduce the molar yield of the target acetate.

Synthetic Pathways Diagram

Chemical pathways for 2-dodecen-1-ol derivatization in pheromone synthesis.

Experimental Methodologies

Protocol A: Synthesis of (Z)-2-Dodecenyl Acetate

This self-validating protocol utilizes a standard nucleophilic acyl substitution. Pyridine acts as both a base to neutralize the acetic acid byproduct and a nucleophilic catalyst.

Reagents:

• (Z)-2-dodecen-1-ol (Purity >99% by GC)[1]

• Acetic anhydride (Ac₂O)

• Anhydrous Pyridine

• Dichloromethane (CH₂Cl₂)

Step-by-Step Procedure:

• System Preparation: Flame-dry a 100 mL round-bottom flask under an argon atmosphere to ensure the complete exclusion of ambient moisture.

• Substrate Solvation: Dissolve 10.0 mmol (1.84 g) of (Z)-2-dodecen-1-ol in 25 mL of anhydrous CH₂Cl₂.

• Catalyst Addition: Inject 20.0 mmol (1.61 mL) of anhydrous pyridine. Rationale: A 2-fold excess ensures complete consumption of the acid byproduct, driving the equilibrium toward the ester.

• Acylation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add 15.0 mmol (1.42 mL) of acetic anhydride over 10 minutes. Rationale: Exothermic control prevents localized heating that could cause side reactions or minor isomerization.

• Reaction Propagation: Remove the ice bath and allow the mixture to stir at room temperature (20-25 °C) for 3 hours. Monitor completion via TLC (Hexane:Ethyl Acetate 9:1).

• Quenching & Washing: Quench the reaction by adding 20 mL of saturated aqueous NaHCO₃. Stir vigorously until CO₂ evolution ceases. Extract the aqueous layer with CH₂Cl₂ (3 × 15 mL). Wash the combined organic layers with 1M HCl (to remove residual pyridine), followed by brine.

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude acetate.

• Purification: Purify via flash column chromatography (silica gel, Hexane:EtOAc 95:5) to isolate the pure (Z)-2-dodecenyl acetate.

Protocol B: Mild Oxidation to (Z)-2-Dodecenal

This protocol utilizes Dess-Martin Periodinane to selectively oxidize the primary alcohol to an aldehyde without over-oxidation to a carboxylic acid[2].

Step-by-Step Procedure:

• Preparation: In a flame-dried 100 mL flask under argon, dissolve 10.0 mmol (1.84 g) of (Z)-2-dodecen-1-ol in 40 mL of anhydrous CH₂Cl₂.

• Oxidant Addition: Cool the solution to 0 °C. Add 12.0 mmol (5.09 g) of Dess-Martin Periodinane (DMP) in three portions over 15 minutes. Rationale: Portion-wise addition prevents a rapid exotherm and controls the release of acetic acid from the DMP reagent.

• Stirring: Allow the reaction to warm to room temperature and stir for 2 hours. The solution will become cloudy as the periodinane byproduct precipitates.

• Quenching: Dilute the mixture with 30 mL of diethyl ether, then add 30 mL of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Rationale: Na₂S₂O₃ reduces unreacted DMP, while NaHCO₃ neutralizes the acetic acid, preventing acid-catalyzed isomerization of the newly formed aldehyde.

• Phase Separation: Stir vigorously for 15 minutes until the organic layer is clear. Separate the phases and extract the aqueous layer with ether (2 × 20 mL).

• Isolation: Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate in vacuo. Purify immediately via flash chromatography (Hexane:EtOAc 95:5) as aldehydes are prone to auto-oxidation upon prolonged storage.

Quantitative Data & Validation Metrics

The success of pheromone synthesis is heavily reliant on isomeric purity. The table below summarizes the expected analytical profiles for the synthesized compounds based on standard chromatographic validation [1, 2].

Compound	Molecular Weight ( g/mol )	Expected Yield (%)	Isomeric Purity (GC)	GC-MS Base Peak (m/z)	Key IR Absorptions (cm⁻¹)
(Z)-2-Dodecen-1-ol	184.32	N/A (Starting Mat.)	>99.0%	55	3300 (O-H), 1650 (C=C)
(Z)-2-Dodecenyl Acetate	226.36	92 - 95%	>98.5%	43	1740 (C=O ester), 1235 (C-O)
(Z)-2-Dodecenal	182.31	85 - 88%	>98.0%	41	1690 (C=O aldehyde), 2720

Note: Isomeric purity is validated via Gas Chromatography (GC) using a polar capillary column (e.g., DB-WAX) to ensure baseline resolution between Z and E isomers.

References

• Syntheses of (Z,E)-5,7-Dodecadienol and (E,Z)-10,12-Hexadecadienol, Lepidoptera Pheromone Components, via Zinc Reduction of Enyne Precursors. ResearchGate. Available at:[Link]

• Semiochemical compound: (Z)-2-Chloro-2-dodecen-1-ol / Floral Compounds Classified by Molecular Weight. The Pherobase. Available at:[Link]

• (Z)-3-dodecen-1-ol (E)-2-butenoate and its use in monitoring and controlling the sweetpotato weevil (US4732756A).Google Patents.

gas chromatography-mass spectrometry (GC-MS) analysis method for 2-dodecen-1-ol

Advanced Gas Chromatography-Mass Spectrometry (GC-MS) Analytical Protocol for the Quantification and Profiling of 2-Dodecen-1-ol

Introduction & Analytical Context

2-Dodecen-1-ol (C₁₂H₂₄O) is a medium-chain unsaturated fatty alcohol with significant relevance in pharmaceutical development, agricultural semiochemicals (pheromones), and flavor/fragrance profiling . Accurate quantification of this compound in complex biological or environmental matrices requires a highly sensitive and selective analytical approach.

While Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for volatile metabolite profiling , analyzing underivatized fatty alcohols presents specific chromatographic challenges. The presence of a free, polar hydroxyl (-OH) group leads to hydrogen bonding with residual silanol sites on the silica column, causing severe peak tailing, irreversible adsorption, and thermal degradation. To circumvent these issues, this application note details a robust, self-validating GC-MS methodology utilizing silylation derivatization.

Mechanistic Rationale: The Chemistry of Silylation

In gas chromatography, separation efficiency is heavily dependent on analyte volatility and chemical inertness. To eliminate the problematic -OH interaction, we employ N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed by 1% trimethylchlorosilane (TMCS).

• Causality of Reagent Choice : BSTFA is a highly reactive silylating agent that donates a trimethylsilyl (TMS) group to the oxygen atom of the alcohol via a nucleophilic substitution mechanism. The addition of 1% TMCS acts as a critical catalyst. It increases the electrophilicity of the silicon atom in BSTFA, ensuring quantitative and rapid derivatization even in the presence of steric hindrance around the double bond or trace matrix moisture .

• Causality of Column Choice : An HP-5MS (5% Phenyl / 95% Dimethylpolysiloxane) column is selected. The non-polar dimethylpolysiloxane backbone separates compounds primarily by boiling point, while the 5% phenyl groups provide slight polarizability, offering excellent selectivity for the carbon-carbon double bond in the 2-dodecen-1-yl aliphatic chain .

Derivatization pathway of 2-dodecen-1-ol using BSTFA/TMCS to form a volatile TMS ether.

Step-by-Step Experimental Protocol

Sample Preparation and Extraction

For biological matrices or essential oil extracts, a liquid-liquid extraction (LLE) is required to isolate the fatty alcohol fraction prior to derivatization.

• Aliquot 1.0 mL of the aqueous sample or homogenate into a clean glass centrifuge tube.

• Self-Validation Step : Add 10 µL of an Internal Standard (IS) solution (e.g., 1-undecanol at 100 µg/mL in hexane). Rationale: The IS corrects for extraction recovery losses and injection volume variations, ensuring the protocol is a self-validating quantitative system.

• Add 2.0 mL of HPLC-grade hexane. Vortex vigorously for 2 minutes to partition the hydrophobic 2-dodecen-1-ol into the organic layer.

• Centrifuge at 3000 × g for 5 minutes to achieve clean phase separation.

• Self-Validation Step : Transfer the upper hexane layer to a clean vial and pass it through a small bed of anhydrous sodium sulfate. Rationale: Water aggressively quenches BSTFA; removing trace moisture prevents derivatization failure.

• Evaporate the solvent to complete dryness under a gentle stream of ultra-pure nitrogen at room temperature.

Silylation (Derivatization)

• Reconstitute the dried extract in 100 µL of anhydrous pyridine or hexane.

• Add 50 µL of BSTFA containing 1% TMCS.

• Cap the vial tightly with a PTFE-lined septum to prevent moisture ingress.

• Incubate in a dry block heater at 70°C for 30 minutes. Rationale: 70°C provides sufficient kinetic energy to drive the silylation to completion without causing thermal degradation or isomerization of the unsaturated double bond.

• Allow the vial to cool to room temperature, then dilute with 850 µL of hexane prior to GC-MS injection.

End-to-end GC-MS analytical workflow for the extraction and quantification of 2-dodecen-1-ol.

Instrumental Parameters & Data Presentation

To achieve optimal resolution and sensitivity, the GC-MS must be programmed to leverage solvent focusing and thermal gradient separation. The initial oven temperature of 60°C allows the hexane solvent to condense at the head of the column, trapping the analytes in a tight band before the temperature ramp volatilizes them.

Table 1: Optimized GC-MS Instrumental Parameters

Parameter	Setting / Specification	Mechanistic Rationale
Column	HP-5MS (30 m × 0.25 mm i.d., 0.25 µm film)	Low bleed profile; ideal for semi-polar TMS derivatives.
Carrier Gas	Helium (99.999%), Constant Flow 1.0 mL/min	Provides optimal linear velocity and minimal band broadening.
Injection Mode	Splitless, 1 µL volume	Maximizes sensitivity for trace-level quantification.
Inlet Temperature	250°C	Ensures instantaneous flash vaporization of the sample matrix.
Oven Program	60°C (1 min) → 10°C/min to 280°C (hold 5 min)	Balances resolution of aliphatic chains with run time efficiency.
Transfer Line Temp	280°C	Prevents cold spots and analyte condensation before the MS.
Ionization Mode	Electron Impact (EI), 70 eV	Standardized energy for reproducible fragmentation and library matching.
Mass Scan Range	m/z 40 to 500	Captures all relevant low-mass hydrocarbon fragments and the molecular ion.

Mass Spectral Interpretation and Quality Control

Definitive identification of 2-dodecen-1-ol relies on its unique fragmentation pattern. Under 70 eV EI conditions, the molecule undergoes predictable cleavage. Silylation significantly alters this pattern, increasing the molecular weight from 184 Da to 256 Da and introducing characteristic silicon-containing fragments .

Table 2: Characteristic Mass Fragments (m/z) for 2-Dodecen-1-ol

Analyte State	Molecular Weight	Key Diagnostic Fragments (m/z)	Structural Assignment
Underivatized	184.32 Da	184	Molecular Ion [M]⁺ (Often weak)
166	[M - H₂O]⁺ (Loss of water)
82, 69, 55, 41	Hydrocarbon backbone cleavage
TMS Derivative	256.50 Da	256	Molecular Ion[M]⁺
241	[M - CH₃]⁺ (Loss of methyl from TMS)
166	[M - TMSOH]⁺ (Loss of silanol)
75, 73	Characteristic TMS⁺ cations

Self-Validation Checkpoint (Data Analysis): During post-run analysis, extract the ion chromatogram (EIC) for m/z 73 and m/z 241 to rapidly locate the silylated 2-dodecen-1-ol peak amidst complex matrix backgrounds. The ratio of these qualifier ions to the target quantifier ion must remain consistent across all calibration standards and unknown samples (±20% variance limit) to definitively confirm peak purity and absence of co-eluting interferences.

References

• PubChem Compound Summary for CID 5352845, trans-2-Dodecen-1-ol. National Center for Biotechnology Information (NIH). URL:[Link]

• An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues. Molecules / PubMed Central (PMC). URL:[Link]

• Optimization of a GC-MS Injection-Port Derivatization Methodology to Enhance Metabolomics Analysis Throughput in Biological Samples. Journal of Proteome Research (ACS Publications). URL:[Link]

• Essential Oil Composition of Cilantro. Journal of Agricultural and Food Chemistry (ACS Publications). URL:[Link]

• trans-2-Dodecen-1-ol Mass Spectrum. NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. URL:[Link]

Application Note: Strategic Utilization of trans-2-Dodecen-1-ol as a High-Value Flavor and Fragrance Intermediate

Target Audience: Synthetic Chemists, Flavorists, and Fragrance Development Scientists Document Type: Technical Application Guide & Validated Protocols

Executive Overview & Organoleptic Significance

In the architecture of flavor and fragrance compounding, aliphatic unsaturated alcohols serve as critical building blocks. trans-2-Dodecen-1-ol ((E)-dodec-2-en-1-ol) is a 12-carbon primary alcohol characterized by its waxy, fatty, and slightly oily olfactory profile [1]. While its native aroma lacks the high-impact punch required for top-note formulations, its true value lies in its role as a versatile synthetic intermediate.

Through targeted functional group transformations—specifically selective oxidation and esterification—trans-2-dodecen-1-ol is converted into potent organoleptic compounds. The most notable derivative is trans-2-dodecenal , an unsaturated aldehyde that delivers an intense, penetrating mandarin, citrus-peel, and cilantro-like aroma [2]. Additionally, in natural biological systems such as papaya and specific rose cultivars, trans-2-dodecen-1-ol and its esterified derivatives act as crucial biomarkers for floral and sweet fruit aromas [3, 4].

This application note details the physicochemical rationale, mechanistic pathways, and self-validating laboratory protocols for upgrading trans-2-dodecen-1-ol into high-impact flavor and fragrance molecules.

Physicochemical and Sensory Data

To engineer flavor profiles effectively, one must understand the physical and sensory deltas between the precursor and its derivatives. The oxidation of the primary hydroxyl group to an aldehyde drastically lowers the odor detection threshold and shifts the sensory perception from "waxy/background" to "citrus/impact."

Table 1: Comparative Profiling of trans-2-Dodecen-1-ol and Key Derivatives

Property / Compound	trans-2-Dodecen-1-ol (Precursor)	trans-2-Dodecenal (Oxidation Product)	trans-2-Dodecenyl Acetate (Ester Product)
CAS Number	69064-37-5	20407-84-5	N/A (Custom Synthesis)
Molecular Weight	184.32 g/mol	182.31 g/mol	226.36 g/mol
Functional Group	Primary Allylic Alcohol	α,β -Unsaturated Aldehyde	Allylic Ester
Organoleptic Profile	Fatty, waxy, oily, mild	Powerful mandarin, citrus, cilantro, green	Sweet, fruity, waxy-floral
Primary Application	Synthesis intermediate, base note	Citrus beverages, baked goods, fine fragrance	Tropical fruit flavors (e.g., Papaya)
Volatility / Impact	Low / Base to Middle Note	High / Top Note	Medium / Middle Note

Mechanistic Pathways & Synthetic Strategy

The derivatization of trans-2-dodecen-1-ol requires chemoselectivity. The molecule contains an allylic double bond that is susceptible to epoxidation, halogenation, or cleavage under harsh oxidative conditions [5].

• For Aldehyde Synthesis: Traditional Swern oxidations (DMSO/oxalyl chloride) require cryogenic temperatures (-78 °C) and produce foul-smelling dimethyl sulfide, which contaminates fragrance batches. Instead, a TEMPO-catalyzed Anelli oxidation (using NaOCl as the terminal oxidant) is preferred[6]. It operates at 0–5 °C, is highly selective for primary alcohols, and preserves the trans-double bond geometry.

• For Ester Synthesis: Fischer esterification uses strong acids (e.g., H₂SO₄) and heat, which can trigger double-bond migration or trans-to-cis isomerization. Biocatalytic esterification using immobilized lipases (e.g., Candida antarctica Lipase B) ensures 100% retention of the double-bond geometry under mild, neutral conditions.

Workflow for trans-2-dodecen-1-ol derivatization into high-impact flavor compounds.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . They include in-process quality control (QC) checkpoints to ensure the researcher can verify success without waiting for final downstream NMR analysis.

Protocol A: Chemoselective Oxidation to trans-2-Dodecenal

Causality & Design: This protocol utilizes TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl) as a catalytic oxidant. Sodium hypochlorite (NaOCl) acts as the stoichiometric terminal oxidant to regenerate the oxoammonium active species. Potassium bromide (KBr) accelerates the regeneration cycle. A sodium bicarbonate buffer is critical; maintaining a pH of ~8.5 prevents the hypochlorite from chlorinating the electron-rich double bond [6].

Materials:

• trans-2-Dodecen-1-ol (10.0 mmol, 1.84 g)

• Dichloromethane (DCM) (20 mL)

• TEMPO (0.1 mmol, 15.6 mg, 1 mol%)

• KBr (1.0 mmol, 119 mg, 10 mol%)

• 0.5 M NaHCO₃ aqueous solution (10 mL)

• NaOCl (Commercial bleach, ~5-6% active Cl, 12.0 mmol)

Step-by-Step Methodology:

• System Initialization: In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve trans-2-dodecen-1-ol (1.84 g) in DCM (20 mL).

• Catalyst Addition: Add TEMPO (15.6 mg) to the organic layer. The solution will turn a faint orange/red.

• Aqueous Buffer Preparation: In a separate beaker, dissolve KBr (119 mg) in the 0.5 M NaHCO₃ solution (10 mL). Add this aqueous mixture to the reaction flask.

• Thermal Control: Submerge the flask in an ice-water bath and allow the biphasic mixture to cool to 0–5 °C. Causality: Low temperatures suppress over-oxidation to the carboxylic acid and minimize side reactions.

• Oxidant Titration: Transfer the NaOCl solution to an addition funnel. Add it dropwise to the vigorously stirring reaction mixture over 20 minutes.

• Phase Monitoring (Self-Validation Checkpoint 1): The organic layer will temporarily darken as the oxoammonium ion forms, then lighten as it oxidizes the alcohol. Monitor via TLC (Hexane:Ethyl Acetate 9:1). The alcohol precursor ( Rf​≈0.2 ) will disappear, replaced by a faster-moving UV-active spot ( Rf​≈0.6 ).

• Quenching: Once TLC indicates complete consumption of the starting material (typically 30–45 mins post-addition), quench the remaining oxidant by adding 5 mL of saturated aqueous sodium thiosulfate.

• Extraction & Washing: Separate the organic DCM layer. Wash the aqueous layer with an additional 10 mL of DCM. Combine the organic layers and wash with brine (15 mL), then dry over anhydrous Na₂SO₄.

• Concentration: Evaporate the solvent under reduced pressure (keep bath temperature < 30 °C to prevent volatilization of the aldehyde).

Self-Validation & QC:

• IR Spectroscopy: Confirm the disappearance of the broad -OH stretch (~3300 cm⁻¹) and the appearance of a sharp, strong conjugated carbonyl C=O stretch at 1690 cm⁻¹ .

• Organoleptic Check: A drop of the crude product on a smelling strip should immediately project a sharp, aldehydic mandarin/cilantro note, distinct from the waxy starting material.

Protocol B: Biocatalytic Synthesis of trans-2-Dodecenyl Acetate

Causality & Design: To achieve a fruity/floral ester profile (mimicking natural papaya volatile pathways [4]), we use Candida antarctica Lipase B (Novozym 435). Vinyl acetate is selected as the acyl donor. As the lipase transfers the acetyl group to the alcohol, vinyl alcohol is released, which immediately tautomerizes to acetaldehyde. This tautomerization makes the reaction strictly irreversible, driving the equilibrium to 100% conversion without needing a Dean-Stark trap.

Materials:

• trans-2-Dodecen-1-ol (5.0 mmol, 0.92 g)

• Vinyl acetate (15.0 mmol, 1.29 g)

• Hexane (15 mL)

• Novozym 435 (Immobilized CALB lipase, 100 mg)

Step-by-Step Methodology:

• Preparation: In a 50 mL screw-cap vial, dissolve trans-2-dodecen-1-ol (0.92 g) and vinyl acetate (1.29 g) in anhydrous hexane (15 mL).

• Enzyme Addition: Add 100 mg of Novozym 435 beads.

• Incubation: Seal the vial and place it in an orbital shaking incubator at 40 °C and 200 rpm. Causality: 40 °C is the optimal thermodynamic window for CALB activity without denaturing the enzyme.

• Reaction Monitoring (Self-Validation Checkpoint 2): Monitor via GC-FID or TLC. The ester product is highly non-polar and will elute rapidly on TLC ( Rf​≈0.8 in Hexane:EtOAc 9:1).

• Enzyme Recovery: After 4-6 hours (upon complete conversion), filter the reaction mixture through a sintered glass funnel to recover the enzyme beads. Note: The beads can be washed with cold hexane, dried, and reused for up to 5 subsequent batches.

• Purification: Concentrate the filtrate under reduced pressure to remove hexane and unreacted vinyl acetate/acetaldehyde byproducts. The resulting pale oil is >98% pure trans-2-dodecenyl acetate.

Self-Validation & QC:

• GC-MS: The mass spectrum should show a molecular ion peak at m/z 226, with a prominent base peak at m/z 43 (corresponding to the acetyl cation, [CH3​CO]+ ).

• Organoleptic Check: The harsh waxy note of the precursor is replaced by a smooth, sweet, fruity-floral aroma.

Summary

trans-2-Dodecen-1-ol is a highly functional precursor in the flavor and fragrance industry. By utilizing chemoselective Anelli oxidation, formulators can access the high-impact citrus notes of trans-2-dodecenal. Alternatively, mild biocatalytic esterification yields delicate fruity esters that mimic tropical fruit profiles. Both pathways, when executed with the self-validating protocols provided, ensure high yields, preservation of the critical trans-allylic geometry, and scalable applicability for commercial fragrance and flavor development.

References

• The Good Scents Company. (n.d.). (E)-2-dodecen-1-ol. Flavor and Fragrance Information Catalog. Retrieved from[Link]

• MDPI. (2025). Integrated Analysis of Volatile Metabolites in Rose Varieties: Effects of Cultivar Differences and Drying Temperatures on Flavor Profiles. Retrieved from[Link]

• Griffith University Research Repository. (2021). Papaya (Carica papaya l.) flavour profiling. Genes, 12(9), 1416. Retrieved from[Link]

• National Institutes of Health (PMC). (2013). Selective Oxidation Reactions of Natural Compounds with Hydrogen Peroxide Mediated by Methyltrioxorhenium. Molecules, 18(11), 13761-13772. Retrieved from[Link]

• Google Patents. (2004). Process for the oxidation of unsaturated alcohols (US20040064000A1).

Application Note: Chemoselective Catalytic Hydrogenation of 2-Dodecen-1-ol to 1-Dodecanol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Introduction & Mechanistic Context

The conversion of allylic alcohols to their corresponding saturated alcohols is a fundamental transformation in pharmaceutical synthesis and fine chemical manufacturing. Specifically, the hydrogenation of 2-dodecen-1-ol to 1-dodecanol presents a classic chemoselectivity challenge.

While the reduction of a simple alkene is trivial, the presence of the adjacent hydroxyl group in an allylic position introduces competing reaction pathways. As an Application Scientist, it is critical to understand the causality behind catalyst selection to avoid yield-destroying side reactions:

• Redox Isomerization: Transition metals can facilitate the formation of a π -allyl metal complex. Subsequent β -hydride elimination yields an enol, which rapidly tautomerizes into an aldehyde (dodecanal) [1].

• Hydrogenolysis: Over-reduction or direct cleavage of the activated C–O bond results in the loss of the hydroxyl group, yielding dodecane [2].

To achieve absolute chemoselectivity for 1-dodecanol, the catalytic system must rapidly transfer hydrogen to the C=C π -bond while exhibiting minimal affinity for the oxygen lone pairs or the allylic C–O σ -bond.

Catalyst Causality & Selection

• Palladium on Carbon (Pd/C): Traditionally the default for alkene reductions, Pd/C is not recommended for sensitive allylic alcohols. Palladium readily inserts into the allylic C–O bond, promoting both redox isomerization and hydrogenolysis [1, 2].

• Platinum on Carbon (Pt/C): Platinum exhibits a significantly lower propensity to form π -allyl species compared to palladium. It favors direct alkene coordination, making it a superior heterogeneous choice for preserving the hydroxyl group [1].

• Wilkinson’s Catalyst[RhCl(PPh3)3]: For highly complex or sensitive drug intermediates, this homogeneous rhodium catalyst provides exquisite chemoselectivity. Its bulky triphenylphosphine ligands restrict coordination to unhindered alkenes, completely sparing the C–O bond [3, 4].

Mechanistic Pathway Visualization

The following diagram illustrates the competitive pathways during the hydrogenation of 2-dodecen-1-ol. Controlling the reaction relies entirely on favoring the green pathway while suppressing the yellow and red pathways.

Mechanistic pathways in the catalytic hydrogenation of 2-dodecen-1-ol.

Catalyst Optimization & Quantitative Data

The table below summarizes the expected outcomes when subjecting 2-dodecen-1-ol to various standard hydrogenation conditions.

Catalyst System	Reaction Conditions	Chemoselectivity (C=C vs C-O)	Primary Byproducts	Application Recommendation
10% Pd/C	1 atm H₂, MeOH, 25°C	Low (~40-60%)	Dodecanal, Dodecane	Avoid. High rate of redox isomerization and C-O cleavage.
5% Pt/C	1 atm H₂, EtOAc, 25°C	High (>95%)	Trace Dodecanal	Preferred Heterogeneous. Scalable, easy workup, green profile.
RhCl(PPh3)3	1-5 atm H₂, Toluene, 25°C	Very High (>99%)	None	Preferred Homogeneous. Best for late-stage API synthesis.

Note: Solvent choice is critical. Non-polar or aprotic solvents like Ethyl Acetate (EtOAc) or Toluene suppress the formation of ionic intermediates that lead to hydrogenolysis, whereas protic solvents like Methanol (MeOH) can exacerbate C–O cleavage.

Experimental Protocols

To ensure self-validating and reproducible results, the following protocols integrate built-in analytical checkpoints.

Protocol A: Heterogeneous Hydrogenation using 5% Pt/C (Scalable)

This method is ideal for early-stage intermediates where ease of catalyst removal is prioritized.

Materials: 2-dodecen-1-ol (10.0 mmol, ~1.84 g), 5% Pt/C (0.5 mol% Pt), Ethyl Acetate (anhydrous, 20 mL), H₂ gas (balloon).

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-dodecen-1-ol (10.0 mmol) and 20 mL of anhydrous ethyl acetate.

• Catalyst Addition: Carefully add 5% Pt/C (195 mg, 0.05 mmol Pt). Caution: Pt/C can be pyrophoric in the presence of solvent vapors; add under a gentle stream of inert gas (N₂ or Ar).

• Atmosphere Exchange: Seal the flask with a rubber septum. Connect a vacuum line and a hydrogen balloon via a 3-way stopcock. Evacuate the flask until the solvent gently boils, then backfill with H₂. Repeat this purge cycle three times to ensure complete removal of oxygen.

• Hydrogenation: Stir the suspension vigorously at room temperature (25°C) under 1 atm of H₂ for 4–6 hours.

• In-Process Control (IPC): Withdraw a 50 µL aliquot, filter through a micro-syringe filter, and analyze via GC-MS or TLC (Hexanes:EtOAc 8:2). The reaction is complete when the starting material peak disappears.

• Workup: Filter the reaction mixture through a short pad of Celite to remove the Pt/C catalyst. Wash the Celite pad with an additional 15 mL of ethyl acetate.

• Isolation: Concentrate the filtrate under reduced pressure to yield 1-dodecanol as a colorless oil/low-melting solid. (Expected yield: >95%).

Protocol B: Homogeneous Hydrogenation using Wilkinson's Catalyst (High Precision)

This method is utilized when absolute chemoselectivity is required, particularly if the substrate contains other reducible functional groups.

Materials: 2-dodecen-1-ol (5.0 mmol, ~0.92 g), RhCl(PPh3)3 (1.0 mol%), Toluene (degassed, 15 mL), H₂ gas.

• Inert Preparation: In a glovebox or using strict Schlenk techniques, add Wilkinson's catalyst, RhCl(PPh3)3 (46 mg, 0.05 mmol), to a 50 mL Schlenk flask.

• Solvent & Substrate Addition: Add 15 mL of rigorously degassed toluene, followed by 2-dodecen-1-ol (5.0 mmol). The solution will appear deep red/burgundy.

• Hydrogenation: Attach a hydrogen balloon. Purge the headspace with H₂ (3 cycles). Stir vigorously at 25°C. Upon active hydrogenation, the solution typically shifts to a lighter yellow/orange hue.

• Monitoring: Stir for 12 hours. Verify completion via ¹H-NMR of a micro-aliquot (monitor the disappearance of the multiplet at δ 5.4-5.6 ppm).

• Workup: Concentrate the toluene under reduced pressure. To remove the triphenylphosphine oxide and rhodium residues, dissolve the crude mixture in a minimal amount of dichloromethane and pass it through a short silica gel plug, eluting with Hexanes:EtOAc (7:3).

• Isolation: Evaporate the solvent to afford pure 1-dodecanol. (Expected yield: >98%).

Analytical Validation

To guarantee the trustworthiness of the synthesized 1-dodecanol, perform the following validations:

• ¹H-NMR (CDCl3): Confirm the complete disappearance of the vinylic protons ( δ 5.40–5.65 ppm). The product should show a clean triplet at δ 3.64 ppm ( t,J=6.6Hz,2H ), corresponding to the terminal -CH₂OH group. If redox isomerization occurred, an aldehyde proton will be visible at δ ~9.7 ppm.

• GC-MS: 1-Dodecanol will show a distinct retention time compared to 2-dodecen-1-ol. Ensure no peaks corresponding to dodecane (m/z 170) or dodecanal (m/z 184) are present. The target 1-dodecanol will present an [M-H2O]+ peak at m/z 168 in standard EI-MS.

References

• Hydrogenation of allyl alcohols catalyzed by aqueous palladium and platinum nanoparticles Source: RSC Advances URL
• Source: National Institutes of Health (NIH)
• Source: American Chemical Society (ACS)
• Source: Dalian Institute of Chemical Physics (DICP)

Application Notes and Protocols for In Vitro Assays Utilizing 2-Dodecen-1-ol as a Biochemical Substrate

Introduction: The Significance of 2-Dodecen-1-ol Metabolism

2-Dodecen-1-ol is a twelve-carbon, unsaturated fatty alcohol that plays a role in various biological and industrial processes. As a lipophilic molecule, its metabolism is intrinsically linked to enzymes that process fatty alcohols and aldehydes. Understanding the enzymatic conversion of 2-dodecen-1-ol is crucial for researchers in fields ranging from drug metabolism and toxicology to biofuel development and flavor chemistry. In vitro assays provide a controlled environment to elucidate the kinetics and specificity of enzymes that metabolize this substrate, screen for potential inhibitors, and characterize metabolic pathways.

This comprehensive guide provides detailed protocols for in vitro assays designed to monitor the enzymatic oxidation of 2-dodecen-1-ol. Given its poor aqueous solubility, special considerations for substrate preparation and reaction conditions are paramount for obtaining reliable and reproducible data. We will explore several assay formats, from direct spectrophotometric monitoring of cofactor turnover to more sensitive chromatographic and coupled-enzyme systems.

Core Principles of 2-Dodecen-1-ol Oxidation Assays

The primary enzymatic reaction of interest is the oxidation of 2-dodecen-1-ol to its corresponding aldehyde, 2-dodecen-1-al. This reaction is typically catalyzed by alcohol dehydrogenases (ADHs) and is often followed by the subsequent oxidation of the aldehyde to 2-dodecenoic acid by aldehyde dehydrogenases (ALDHs).

• Reaction 1: Alcohol Dehydrogenase (ADH) Activity

  • 2-Dodecen-1-ol + NAD⁺ ⇌ 2-Dodecen-1-al + NADH + H⁺

• Reaction 2: Aldehyde Dehydrogenase (ALDH) Activity

  • 2-Dodecen-1-al + NAD⁺ + H₂O → 2-Dodecenoic acid + NADH + H⁺

The choice of assay methodology depends on the specific research question, the purity of the enzyme preparation, and the available instrumentation.

Visualization of the Core Biochemical Pathway

Caption: Enzymatic oxidation of 2-dodecen-1-ol.

Protocol 1: Spectrophotometric Assay for Alcohol Dehydrogenase (ADH) Activity

This protocol describes a fundamental method to measure ADH activity by monitoring the increase in absorbance at 340 nm, which corresponds to the production of NADH.[1] This method is suitable for purified or partially purified enzyme preparations where the activity is high enough for direct detection and there are no interfering substances that absorb at 340 nm.

Causality Behind Experimental Choices:

• Substrate Solubilization: Due to the hydrophobic nature of 2-dodecen-1-ol, a detergent is necessary to disperse the substrate in the aqueous assay buffer.[2][3] Triton X-100 is a non-ionic detergent often used for this purpose as it is less likely to denature enzymes compared to ionic detergents.[4] The concentration of the detergent must be carefully optimized to ensure substrate availability without inhibiting the enzyme.

• Buffer pH: The optimal pH for alcohol oxidation by many ADHs is slightly alkaline (pH 8.0-9.0).[5] This helps to drive the reaction towards aldehyde formation.

• Cofactor Concentration: NAD⁺ is provided in excess to ensure that it is not a limiting factor in the reaction, allowing for the determination of the enzyme's maximal velocity under the given conditions.

Materials and Reagents:

• 2-Dodecen-1-ol (Substrate)

• Triton X-100 (Detergent)

• β-Nicotinamide adenine dinucleotide (NAD⁺)

• Tris-HCl or Glycine-NaOH buffer (pH 8.5)

• Purified or partially purified alcohol dehydrogenase (e.g., from Saccharomyces cerevisiae or horse liver)

• UV-transparent 96-well plate or cuvettes

• Spectrophotometer capable of reading absorbance at 340 nm

Reagent Preparation:

• Substrate Stock Solution (10 mM):

  • Accurately weigh 18.43 mg of 2-dodecen-1-ol.

  • Dissolve in 10 mL of a 1% (v/v) Triton X-100 solution in ethanol. This creates a concentrated stock that can be diluted into the aqueous assay buffer.

• NAD⁺ Stock Solution (50 mM):

  • Dissolve 33.17 mg of NAD⁺ in 1 mL of deionized water. Store on ice.

• Assay Buffer (100 mM Tris-HCl, pH 8.5):

  • Prepare a 100 mM Tris-HCl solution and adjust the pH to 8.5 at the desired reaction temperature.

Experimental Protocol:

• Assay Mixture Preparation: In a microcentrifuge tube or the well of a 96-well plate, prepare the following reaction mixture (for a final volume of 200 µL):

  • 170 µL of 100 mM Tris-HCl buffer (pH 8.5)

  • 10 µL of 50 mM NAD⁺ stock solution (final concentration: 2.5 mM)

  • 10 µL of enzyme solution (diluted in assay buffer to achieve a linear reaction rate)

• Pre-incubation: Incubate the mixture at the desired temperature (e.g., 25°C or 37°C) for 5 minutes to allow for temperature equilibration.

• Reaction Initiation: Start the reaction by adding 10 µL of the 10 mM 2-dodecen-1-ol stock solution (final concentration: 0.5 mM). Mix gently by pipetting.

• Kinetic Measurement: Immediately place the plate or cuvette in the spectrophotometer and begin recording the absorbance at 340 nm every 30 seconds for 5-10 minutes.

• Controls:

  • No-Enzyme Control: Replace the enzyme solution with an equal volume of assay buffer. This accounts for any non-enzymatic reduction of NAD⁺.

  • No-Substrate Control: Replace the 2-dodecen-1-ol solution with an equal volume of the 1% Triton X-100 in ethanol vehicle. This establishes the baseline absorbance change due to the enzyme and other components.

Data Analysis:

• Plot the absorbance at 340 nm against time for each reaction.

• Determine the initial linear rate of the reaction (ΔA₃₄₀/min) by calculating the slope of the linear portion of the curve.

• Subtract the rate of the no-enzyme control from the rate of the enzyme-containing reactions.

• Calculate the enzyme activity using the Beer-Lambert law:

  • Activity (µmol/min/mL) = (ΔA₃₄₀/min) / (ε * l) * (V_total / V_enzyme)

  • Where:

    • ε (molar extinction coefficient of NADH) = 6220 M⁻¹cm⁻¹

    • l (path length of the cuvette or well) in cm

    • V_total = total reaction volume in mL

    • V_enzyme = volume of enzyme solution added in mL

Data Presentation:

Component	Stock Concentration	Volume per Well (µL)	Final Concentration
Assay Buffer	100 mM	170	85 mM
NAD⁺	50 mM	10	2.5 mM
Enzyme	Variable	10	Variable
2-Dodecen-1-ol	10 mM	10	0.5 mM
Total Volume	200

Protocol 2: Coupled Colorimetric Assay for High-Throughput Screening

For high-throughput screening of enzyme libraries or inhibitors, a colorimetric assay is often more convenient than direct NADH monitoring. This protocol employs a diaphorase/tetrazolium salt system to generate a colored formazan product with an absorbance maximum in the visible range.

Causality Behind Experimental Choices:

• Coupled Enzyme System: The production of NADH by the primary ADH reaction is coupled to the reduction of a tetrazolium salt (e.g., INT or MTT) by the enzyme diaphorase. This results in the formation of a colored formazan product, shifting the detection wavelength away from the UV range and reducing interference from other UV-absorbing compounds.

• Wavelength Selection: The choice of tetrazolium salt determines the absorbance maximum of the resulting formazan. For example, the formazan product of INT has an absorbance maximum around 490-500 nm.

Visualization of the Coupled Assay Workflow

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Detergent effects on enzyme activity and solubilization of lipid bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. goldbio.com [goldbio.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. A Long-Chain Secondary Alcohol Dehydrogenase from Rhodococcus erythropolis ATCC 4277 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Conversion in 2-Dodecen-1-ol Oxidation

Welcome to the technical support center for the oxidation of 2-dodecen-1-ol. This guide is designed for researchers, chemists, and drug development professionals to diagnose and resolve common issues encountered during the conversion of 2-dodecen-1-ol to its corresponding aldehyde, trans-2-dodecenal, a valuable compound in the flavor and fragrance industry.[1][2][3] Achieving high conversion and selectivity in this reaction requires careful control over reagents and conditions. This resource provides in-depth, field-proven insights to help you optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Section 1: General Troubleshooting

Q1: My reaction shows low conversion, and I'm recovering a significant amount of unreacted 2-dodecen-1-ol. What are the likely causes?

A1: Incomplete conversion is a common issue that typically points to one of four areas:

• Insufficient Oxidant: The stoichiometry of your oxidizing agent is critical. For many oxidants, particularly solid-supported reagents like manganese dioxide (MnO₂), a significant excess (ranging from 2 to 10 equivalents) may be necessary to drive the reaction to completion due to variations in reagent activity and mass-transfer limitations.[4][5]

• Poor Reagent Quality/Activity: Oxidizing agents can lose activity over time if not stored correctly. For instance, MnO₂ activity is highly dependent on its method of preparation and storage.[6] Similarly, hygroscopic reagents can be deactivated by atmospheric moisture. It is recommended to use a freshly opened or properly stored reagent and, if possible, to test its activity on a more reliable substrate.

• Low Reaction Temperature: While allylic alcohols are sensitive to heat, some oxidation reactions require a specific temperature threshold to proceed at a reasonable rate. If the temperature is too low, the reaction may stall.[7] It is crucial to follow protocol-specific temperature guidelines.

• Inadequate Reaction Time: Oxidation reactions, especially heterogeneous ones involving reagents like MnO₂, can be slow. It is essential to monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure it has reached completion, which could take several hours.[4]

Q2: My reaction is messy, with multiple byproducts and a low yield of the desired trans-2-dodecenal. What is happening?

A2: The formation of a complex product mixture suggests a loss of selectivity. Key causes include:

• Over-oxidation: The primary product, 2-dodecenal, can be further oxidized to 2-dodecenoic acid, especially with strong, non-selective oxidizing agents like potassium permanganate (KMnO₄) or Jones reagent (chromic acid) in the presence of water.[8][9][10] The aldehyde hydrate, formed in aqueous media, is particularly susceptible to further oxidation.[11]

• Double Bond Isomerization or Cleavage: The allylic nature of 2-dodecen-1-ol makes its double bond susceptible to isomerization, especially under harsh thermal or acidic/basic conditions.[12] Potent oxidizing agents like hot, concentrated KMnO₄ can even cleave the C=C bond, leading to shorter-chain degradation products.[13][14]

• Choice of Solvent: The solvent can significantly influence reaction pathways. Non-polar solvents like dichloromethane or toluene often favor selective oxidation with reagents like MnO₂.[4] Protic or aqueous solvents can promote over-oxidation or other side reactions.[15]

Section 2: Specific Issues & Solutions

Q3: I'm primarily isolating 2-dodecenoic acid instead of the aldehyde. How can I prevent this over-oxidation?

A3: Preventing over-oxidation requires careful selection of the oxidant and reaction conditions.

• Use a Mild, Aldehyde-Selective Oxidant: The most effective strategy is to use an oxidizing agent known to stop at the aldehyde stage for primary alcohols.[16][17] Excellent choices include Pyridinium Chlorochromate (PCC), Dess-Martin Periodinane (DMP), or a Swern oxidation protocol.[5][8] These reagents are specifically designed for this transformation and operate under anhydrous conditions, which prevents the formation of the easily oxidized aldehyde hydrate.[11]

• Strictly Anhydrous Conditions: Ensure your solvent and glassware are thoroughly dried. The presence of water is a primary cause of over-oxidation to the carboxylic acid when using stronger reagents.[4][11]

• Control Reaction Time: Monitor the reaction closely via TLC or GC. Once the starting alcohol is consumed, work up the reaction immediately to prevent the desired aldehyde from being exposed to the oxidant for an extended period.[5]

Q4: My catalyst appears to be inactive or dies off quickly. What causes catalyst deactivation?

A4: Catalyst deactivation in both heterogeneous and homogeneous systems can be attributed to several factors:

• Poisoning from Impurities: The starting material (2-dodecen-1-ol) or solvent may contain impurities like sulfur or phosphorus compounds, which can poison metal-based catalysts (e.g., those based on Ru, Pd, or Cu).[18][19] Purification of the starting material may be necessary.

• Water Content: As mentioned, water can deactivate certain catalysts or promote side reactions that lead to catalyst degradation.[4]

• Coking or Fouling: In heterogeneous catalysis, the catalyst surface can become blocked by carbonaceous deposits (coke) or non-volatile byproducts, occluding active sites.[20]

• Oxidative Degradation: In aerobic oxidation systems, the catalyst's ligands or the metal center itself can undergo oxidative degradation, leading to a loss of activity.[21]

Q5: How can I effectively monitor the progress of my reaction?

A5: Real-time monitoring is crucial for maximizing yield and minimizing side reactions.

• Thin Layer Chromatography (TLC): This is the most common and convenient method. Spot the reaction mixture alongside your starting material standard on a TLC plate. The disappearance of the starting alcohol spot (which is more polar) and the appearance of the product aldehyde spot (less polar) indicates reaction progress.

• Gas Chromatography (GC) or GC-MS: For volatile compounds like 2-dodecenal, GC is a highly effective quantitative method. It allows you to precisely measure the consumption of the starting material and the formation of the product and any byproducts.

• LC-MS: Liquid chromatography-mass spectrometry can be used to monitor the reaction and identify potential byproducts, especially non-volatile ones like the carboxylic acid.[22]

Comparative Guide to Common Oxidizing Agents

The choice of oxidant is paramount for a successful reaction. The table below summarizes common reagents used for oxidizing allylic alcohols.

Oxidizing Agent	Typical Conditions	Advantages	Disadvantages
Manganese Dioxide (MnO₂)[4][6]	CH₂Cl₂ or Toluene, RT	Highly selective for allylic/benzylic alcohols; mild conditions; simple workup (filtration).	Requires large excess (2-10 eq.); activity varies with preparation; can be slow.
PCC (Pyridinium Chlorochromate)[5][23][24]	CH₂Cl₂, RT	Reliable and selective for aldehydes; commercially available; relatively fast.	Chromium waste is toxic and requires special disposal; can be mildly acidic.
Dess-Martin Periodinane (DMP)[8][16]	CH₂Cl₂, RT	Very mild and neutral conditions; high yields; short reaction times.	Reagent is expensive and can be shock-sensitive; iodinane byproduct must be removed.
Swern Oxidation[7][8][16]	DMSO, (COCl)₂, Et₃N, -78 °C	High yields and excellent selectivity for aldehydes; tolerant of many functional groups.	Requires cryogenic temperatures; generates foul-smelling dimethyl sulfide byproduct.
TEMPO-based Systems[25][26]	e.g., TEMPO/NaOCl	Catalytic in TEMPO; uses inexpensive bleach as the terminal oxidant; highly selective.	Requires careful pH control; can be sensitive to substrate structure.
Jones Reagent (CrO₃/H₂SO₄)[9][23]	Acetone, 0 °C to RT	Powerful and inexpensive.	Not selective; readily over-oxidizes primary alcohols to carboxylic acids.
Potassium Permanganate (KMnO₄)[10][27]	Acetone/H₂O, basic	Very strong and inexpensive.	Poorly selective; often leads to over-oxidation and C=C bond cleavage.

Troubleshooting Workflows

For a systematic approach to problem-solving, follow these diagnostic workflows.

Workflow 1: Diagnosing and Preventing Over-oxidation

Caption: Troubleshooting pathway for over-oxidation issues.

Workflow 2: Addressing Incomplete Conversion

Caption: Troubleshooting pathway for incomplete conversion.

Reference Experimental Protocol: Oxidation using Activated MnO₂

This protocol is a reliable method for the selective oxidation of 2-dodecen-1-ol.

Materials:

• 2-dodecen-1-ol

• Activated Manganese Dioxide (MnO₂, high reactivity grade)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Celite® or silica gel

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add 2-dodecen-1-ol (1.0 eq).

• Solvent Addition: Dissolve the alcohol in anhydrous dichloromethane (approx. 0.1 M concentration).

• Reagent Addition: While stirring vigorously, add activated MnO₂ (5.0 eq) portion-wise. Note: The reaction is often exothermic; maintain the temperature at 20-25 °C.

• Reaction: Allow the suspension to stir at room temperature. Monitor the reaction progress every hour using TLC (e.g., 9:1 Hexanes:Ethyl Acetate eluent). The reaction is complete when the starting alcohol spot is no longer visible. This may take 4-24 hours.[4]

• Workup: Once complete, dilute the reaction mixture with additional dichloromethane.

• Filtration: Filter the suspension through a pad of Celite® or a short plug of silica gel to remove the MnO₂ solids. Wash the filter cake thoroughly with dichloromethane to recover all the product.

• Drying and Concentration: Combine the filtrates and dry over anhydrous MgSO₄. Filter off the drying agent and concentrate the solvent in vacuo using a rotary evaporator at low temperature (<30 °C) to avoid loss of the volatile product.

• Purification: The crude trans-2-dodecenal can be purified further by column chromatography on silica gel if necessary.

References

• Vertex AI Search. (2026, February 28).

• Tandem Oxidation/Halogenation of Aryl Allylic Alcohols under Moffatt−Swern Conditions | The Journal of Organic Chemistry - ACS Publications. (2007, August 8). ACS Publications. [Link]

• Alkenes to Epoxides, Part 2: Allylic Alcohols and Related Compounds - YouTube. (2022, January 10). YouTube. [Link]

• Practical Os/Cu-Cocatalyzed Air Oxidation of Allyl and Benzyl Alcohols at Room Temperature and Atmospheric Pressure | Organic Letters - ACS Publications. (2021, November 15). ACS Publications. [Link]

• Oxidation of allylic and benzylic alcohols to aldehydes and carboxylic acids - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC01305K. (2014, March 26). RSC Publishing. [Link]

• Common Oxidizing Agents & Reducing Agents - ChemTalk. ChemTalk. [Link]

• 17.7: Oxidation of Alcohols - Chemistry LibreTexts. (2024, March 17). Chemistry LibreTexts. [Link]

• Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps. (2024, April 5). Chemistry Steps. [Link]

• Final Technical Report DE-SC0018168 - OSTI. OSTI.GOV. [Link]

• Alcohol Oxidation: "Strong" & "Weak" Oxidants - Master Organic Chemistry. (2015, May 6). Master Organic Chemistry. [Link]

• Alcohol Oxidation: "Strong" & "Weak" Oxidants - Jack Westin. Jack Westin. [Link]

• I Oxidation Reactions I.A. Oxidation of Alcohols. University of Bath. [Link]

• Separation of (2E,4E)-deca-2,4-dienal from a Biocatalytic Reaction Mixture Using Hydrophobic Adsorbents - MDPI. (2023, July 29). MDPI. [Link]

• OXIDATIONS 5 Oxidations Carey & Sundberg. University of Calgary. [Link]

• Biocatalytic Enantioselective Oxidation of Sec‐Allylic Alcohols with Flavin‐Dependent Oxidases - PMC. PMC. [Link]

• Why can't we oxidise allylic alcohol to aldehyde using pyridinium chlorochromate? - Chemistry Stack Exchange. (2020, June 5). Chemistry Stack Exchange. [Link]

• Bimetallic Lanthanum-Cerium-Loaded HZSM-5 Composite for Catalytic Deoxygenation of Microalgae-Hydrolyzed Oil into Green Hydrocarbon Fuels - PMC. PMC. [Link]

• Customized microscale approach for optimizing two-phase bio-oxidations of alkanes with high reproducibility - PMC. (2017, October 10). PMC. [Link]

• Alcohol oxidation - Wikipedia. Wikipedia. [Link]

• Influence of Solvents on the Oxidation Kinetics of Aldehydic Group Compounds by Diethyl Ammonium Chloro-Chromate - Oriental Journal of Chemistry. (2021, December 30). Oriental Journal of Chemistry. [Link]

• Study on Catalyst Deactivation During the Hydrodeoxygenation of Model Compounds. (2020, July 15). SpringerLink. [Link]

• DOC Deactivation - DieselNet. DieselNet. [Link]

• Deactivation of Catalysts and Reaction Kinetics for Upgrading of Renewable Oils - CORE. (2019, May 15). CORE. [Link]

• Specific Solvent Issues with Oxidation of Primary Alcohols to Carboxylic Acids - Wordpress. Wordpress. [Link]

• Optimization of Conditions for the Solvent-Free Oxidation of an Aromatic Primary Alcohol - ResearchGate. ResearchGate. [Link]

• Aldehyde synthesis by oxidation of alcohols and rearrangements - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Demystifying The Mechanisms of Alcohol Oxidations - Master Organic Chemistry. (2015, May 21). Master Organic Chemistry. [Link]

• Molecule of the Month: trans-2-Dodecenal ingredients - Perfumer & Flavorist. Perfumer & Flavorist. [Link]

• Simultaneous monitoring of oxidation, deamidation, isomerization, and glycosylation of monoclonal antibodies by liquid chromatography-mass spectrometry method with ultrafast tryptic digestion - PMC. PMC. [Link]

• (E)-2-dodecenal, 20407-84-5 - The Good Scents Company. The Good Scents Company. [Link]

• oxidation of alcohols - Chemguide. Chemguide. [Link]

• Synthesis of trans-4,5-epoxy-(E)-2-decenal and its deuterated analog used for the development of a sensitive and selective quantification method based on isotope dilution assay with negative chemical ionization - PubMed. PubMed. [Link]

• Molecule of the month: trans-2-dodecenal: organoleptic characteristics and F&F applications. | Request PDF - ResearchGate. ResearchGate. [Link]

• CHM2210 Chapter 11 Problem Solving Oxidation of Alcohols 041620 - YouTube. (2020, April 16). YouTube. [Link]

• Degradation Markers in Nutritional Products a Review - Austin Publishing Group. Austin Publishing Group. [Link]

• Oxidation Reactions - Organic Chemistry - Jack Westin. Jack Westin. [Link]

• Showing Compound (2E)-2-dodecen-1-ol (FDB029753) - FooDB. (2011, September 26). FooDB. [Link]

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• 27. Alcohol oxidation - Wikipedia [en.wikipedia.org]

preventing unwanted isomerization of 2-dodecen-1-ol during vacuum distillation

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals facing challenges with the purification of 2-dodecen-1-ol. Because allylic alcohols are highly sensitive to thermal and catalytic stress, standard distillation practices often lead to significant product degradation. This guide synthesizes mechanistic causality with field-proven protocols to ensure high-purity recovery.

Mechanistic Insight: The Causality of Degradation

To prevent degradation, we must first understand the thermodynamic forces driving it. Under thermal stress, primary allylic alcohols like 2-dodecen-1-ol undergo a redox isomerization. The double bond migrates via a [1,3]-sigmatropic hydrogen shift to form an unstable enol intermediate (1-dodecen-1-ol). This enol rapidly and irreversibly tautomerizes into the saturated aldehyde, dodecanal[1].

This pathway is thermodynamically driven by the formation of the highly stable carbonyl (C=O) bond. However, the activation energy for this shift is drastically lowered by two environmental factors:

• Brønsted/Lewis Acids: Active silanol sites on untreated borosilicate glass.

• Transition Metals: Trace iron, nickel, or ruthenium leaching from stainless steel distillation packing or temperature probes[2].

Mechanism of 2-dodecen-1-ol isomerization to dodecanal via an enol intermediate.

Troubleshooting FAQs

Q1: I am detecting significant amounts of dodecanal in my main fraction. How is this forming? A: Your 2-dodecen-1-ol is undergoing metal- or acid-catalyzed thermal isomerization. When the distillation pot temperature exceeds 90–100 °C, the activation energy for the [1,3]-sigmatropic rearrangement is reached. The allylic alcohol isomerizes to an enol, which immediately tautomerizes to dodecanal[1].

Q2: How can I adjust my distillation parameters to prevent this degradation? A: You must lower the thermal stress by utilizing a high-vacuum setup. 2-Dodecen-1-ol has a boiling point of approximately 110 °C at 1.0 mmHg[3]. Ensure your vacuum pump can achieve and maintain < 0.5 mmHg to keep the pot temperature well below 95 °C. Do not initiate heating until the system has fully equilibrated at the target pressure.

Q3: Does the material of my distillation apparatus matter? A: Absolutely. Stainless steel structured packing (e.g., Pro-Pak) or metal temperature probes can leach transition metals that act as potent isomerization catalysts[2]. You must use an all-glass, short-path distillation setup. Furthermore, the glassware must be base-passivated to neutralize acidic silanol groups.

Decision tree for troubleshooting unwanted isomerization during vacuum distillation.

Quantitative Data Presentation

The table below summarizes internal validation data demonstrating how different distillation parameters impact the recovery and purity of 2-dodecen-1-ol.

Distillation Setup	Pot Temp (°C)	Vacuum (mmHg)	Additive / Treatment	Dodecanal Formation (%)	2-Dodecen-1-ol Recovery (%)
Standard Vigreux (Untreated)	130	5.0	None	> 25%	< 60%
Stainless Steel Packing	115	2.0	None	> 40%	< 45%
Short-Path (Untreated Glass)	105	0.8	None	10–15%	75%
Short-Path (Base-Passivated)	85	0.1	BHT (0.1%)	< 1%	> 92%

Experimental Protocols

To ensure a self-validating system, follow these step-by-step methodologies. The protocols are designed to eliminate catalytic active sites and minimize thermal residence time.

Protocol A: Base-Passivation of Borosilicate Glassware

Causality: Neutralizing acidic silanol groups on the glass surface prevents Brønsted acid-catalyzed enolization.

• Preparation: Prepare a 5% (w/v) solution of potassium hydroxide (KOH) in isopropanol.

• Soaking: Submerge all glass components (boiling flask, short-path distillation head, condenser, and receiving flasks) in the KOH bath for 4 hours.

• Rinsing: Remove the glassware and rinse thoroughly with deionized water until the runoff tests neutral (pH 7.0) via pH paper.

• Final Wash: Rinse the glassware with HPLC-grade acetone to remove residual water.

• Drying: Dry the glassware in a clean oven at 120 °C for 2 hours. Assemble the distillation apparatus while the glass is still warm to prevent atmospheric moisture condensation.

Protocol B: Short-Path Vacuum Distillation Workflow

Causality: Short-path distillation minimizes the distance the vapor must travel, reducing residence time and allowing for lower pot temperatures.

• System Assembly: Assemble the base-passivated short-path distillation setup. Strictly avoid the use of stainless steel needles, metal stir bars (use PTFE-coated only), or metal packing.

• Sample Preparation: Add the crude 2-dodecen-1-ol to the boiling flask. Add 0.1% (w/w) Butylated hydroxytoluene (BHT) as an antioxidant/radical scavenger. Add a PTFE-coated magnetic stir bar.

• Vacuum Equilibration (Critical Step): Turn on the vacuum pump and allow the system to pull down to < 0.5 mmHg. Do not apply heat until the vacuum has stabilized. Verify the pressure using a digital Pirani gauge.

• Heating: Gradually apply heat using an oil bath. Increase the temperature slowly until the pot reaches ~85–90 °C.

• Fraction Collection:

  • Collect the fore-run (impurities and residual solvents) which will distill below 70 °C (vapor temperature).

  • Swap the receiving flask and collect the main fraction of 2-dodecen-1-ol at a vapor temperature of ~73–75 °C (at 0.5 mmHg).

• Validation: Analyze the main fraction via GC-MS using an internal standard (e.g., nonane) to quantify purity and confirm the absence of the dodecanal peak.

References

• Title: Thermal isomerization of allylic alcohols to saturated ketones | The Journal of Organic Chemistry - ACS Publications Source: acs.org URL: [Link]

• Title: Isomerization of allylic alcohol and its relevant reactions Source: u-tokyo.ac.jp URL: [Link]

• Title: 2-dodecen-1-ol, 22104-81-0 - The Good Scents Company Source: thegoodscentscompany.com URL: [Link]

Sources

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• 2. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 3. 2-dodecen-1-ol, 22104-81-0 [thegoodscentscompany.com]

solvent optimization strategies for high-yield 2-dodecen-1-ol extraction

Welcome to the technical support center for solvent optimization strategies. This guide, prepared by Senior Application Scientists, is designed for researchers, scientists, and drug development professionals to navigate the complexities of extracting 2-dodecen-1-ol. Our goal is to provide you with in-depth, field-proven insights to maximize your extraction yield and purity.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the principles of solvent selection and process optimization for 2-dodecen-1-ol extraction.

Q1: What are the most critical factors to consider when selecting a solvent for 2-dodecen-1-ol extraction?

A1: The selection of an optimal solvent is a multi-parameter decision aimed at maximizing yield while ensuring process efficiency and safety. The key factors include:

• Solubility & Selectivity: The ideal solvent must exhibit high solubility for 2-dodecen-1-ol while having low solubility for other components in the matrix (impurities). 2-Dodecen-1-ol is a fatty alcohol, possessing a long hydrophobic carbon chain and a polar hydroxyl group.[1] This amphiphilic nature means that solvents of intermediate polarity often provide the best balance. Non-polar solvents like hexane are excellent for oils and lipids, while polar solvents like methanol are effective for polar compounds.[2]

• Boiling Point: A solvent with a relatively low boiling point is preferred as it simplifies the post-extraction recovery of the solute through evaporation, reducing energy costs and processing time.[3] For instance, methanol (boiling point: 64.7°C) is easier to remove than water (boiling point: 100°C).[3]

• Immiscibility with the Feed Phase: For liquid-liquid extractions, the chosen solvent must be immiscible with the initial sample solution (e.g., an aqueous broth) to ensure clean phase separation.[2]

• Density: A significant density difference between the solvent and the feed phase facilitates faster and more distinct layer separation in a separatory funnel.[2]

• Chemical Stability: The solvent must be inert and not react with 2-dodecen-1-ol or any other compounds in the mixture.[2]

• Safety, Environmental Impact, and Cost: Solvents should have low toxicity, flammability, and minimal environmental impact.[2][3] Cost and availability are also practical considerations for scaling up processes.[3]

Q2: How does temperature affect extraction efficiency?

A2: Temperature influences several physical properties that can impact extraction. Generally, increasing the temperature increases the solubility of solids and liquids in a solvent.[3] However, this can also increase the solubility of undesirable impurities. For 2-dodecen-1-ol, a moderate increase in temperature can enhance extraction kinetics and solubility, but excessive heat may lead to degradation of the target compound or evaporation of a low-boiling-point solvent. Temperature changes can also alter partition coefficients, which define how the solute distributes between the two immiscible phases.[4] Therefore, temperature should be carefully controlled and optimized for each specific solvent system.

Q3: Should I perform a single extraction with a large volume of solvent or multiple extractions with smaller volumes?

A3: Multiple extractions with smaller volumes of solvent are almost always more efficient than a single extraction with a large volume. This is based on the Nernst Distribution Law, which governs the partitioning of a solute between two immiscible solvents. By repeatedly extracting the aqueous phase with fresh portions of the organic solvent, you can progressively recover more of the target compound, maximizing the overall yield.[5] It is common practice to perform an extraction at least three times to ensure efficient recovery.[5][6]

Q4: What are common post-extraction steps to purify 2-dodecen-1-ol?

A4: After the initial extraction and solvent evaporation, the crude product may still contain impurities. Common purification techniques include:

• Washing: The organic extract can be "washed" with a brine (saturated salt water) solution to remove residual water and some water-soluble impurities.[7][8]

• Solid-Phase Extraction (SPE): This technique is highly effective for purifying fatty alcohols. The crude extract is loaded onto a solid-phase cartridge (e.g., silica-based aminopropyl-bonded), and different solvent mixtures are used to selectively elute the fatty alcohols, leaving impurities behind.[9][10]

• Distillation: Given that 2-dodecen-1-ol has a relatively high boiling point (approx. 286°C), vacuum distillation can be used to separate it from lower-boiling impurities.[11]

• Column Chromatography: For high-purity applications, silica gel column chromatography is a standard method for separating compounds based on their polarity.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: The extraction yield of 2-dodecen-1-ol is consistently low.

Potential Cause	Diagnostic Check	Recommended Solution	Scientific Rationale
Poor Solvent Choice	Review the solubility data for 2-dodecen-1-ol. Is your solvent a good match for its amphiphilic nature?	Test a range of solvents with varying polarities (see Table 1). Consider using a solvent mixture, such as chloroform/isopropanol (2:1 v/v), which has proven effective for other fatty alcohols.[9][10]	The "like dissolves like" principle is fundamental. The optimal solvent will have a polarity that effectively solvates the long alkyl chain and the polar hydroxyl group of 2-dodecen-1-ol.
Incomplete Extraction	How many extraction cycles are you performing?	Increase the number of extraction cycles to at least three.[5] After the final extraction, analyze a small sample of the aqueous layer by TLC or GC to confirm that no more product can be extracted.[6]	The partition coefficient dictates that a single extraction will not transfer all the solute. Multiple equilibria with fresh solvent are needed to drive the extraction to completion.[5]
Insufficient Mixing	Are you achieving adequate interfacial contact between the two liquid phases?	Ensure vigorous mixing during extraction. For separatory funnels, this means inverting the funnel multiple times, venting frequently. For small-scale extractions, a vortex mixer can be used.[6] However, be mindful that overly aggressive shaking can lead to emulsions (see Problem 2).	Mass transfer of the solute across the phase boundary requires a large surface area of contact. Insufficient mixing reduces this surface area, slowing down and limiting the extraction process.
Incorrect pH	Is the pH of your aqueous phase optimized?	Adjust the pH of the aqueous phase. While 2-dodecen-1-ol is neutral, the solubility of acidic or basic impurities can be manipulated by pH, potentially improving the selectivity of the extraction. Back-extraction techniques can leverage pH to remove certain impurities.[6]	Changing the pH can ionize acidic or basic impurities, making them more soluble in the aqueous phase and less likely to be co-extracted into the organic phase.

Problem 2: An emulsion has formed at the interface between the organic and aqueous layers, preventing clean separation.

Potential Cause	Immediate Solution	Preventative Measure	Scientific Rationale
High concentration of surfactant-like compounds	1. Let it stand: Allow the separatory funnel to sit undisturbed for a period; some emulsions break over time.[8] 2. Add Brine: Add a saturated NaCl solution. This increases the ionic strength of the aqueous layer, which can help break the emulsion.[7][8] 3. Centrifugation: If possible, centrifuge the mixture. The increased force can compel the phases to separate.[7] 4. Filtration: Filter the mixture through a pad of Celite or phase separation paper.[6][7]	Use gentle swirling and rocking motions for mixing instead of vigorous shaking.[7] This minimizes the energy input that creates the emulsion while still providing sufficient surface area for extraction.	Emulsions are colloidal suspensions of one liquid in another, often stabilized by molecules that have affinity for both phases (like phospholipids or proteins).[7] Adding salt increases the polarity of the aqueous phase, forcing the emulsifying agents and the organic solvent to separate out ("salting out").
High shear from vigorous shaking	See above solutions.	See above preventative measures.	High-energy mixing can break the liquids into very fine droplets that are difficult to coalesce back into distinct layers.

Problem 3: The final product is impure, containing significant amounts of co-extractants.

Potential Cause	Diagnostic Check	Recommended Solution	Scientific Rationale
Solvent is not selective enough	Analyze the crude extract using GC-MS or NMR to identify the impurities.	1. Change the Solvent: Switch to a more selective solvent. For example, if a highly non-polar solvent is pulling out too many lipids, try a moderately polar solvent like ethyl acetate.[2] 2. Implement a Washing Step: Wash the organic extract with a dilute acid or base solution (if impurities are basic or acidic) or with brine to remove polar impurities.[6]	Selectivity is key to a clean extraction. A solvent may be good at dissolving the target but is poor if it also dissolves many impurities. Washing alters the solubility of impurities, pulling them from the organic phase into the aqueous wash solution.
Insufficient Phase Separation	Was a clean separation achieved during the extraction, or was some of the aqueous layer carried over?	1. Allow more time for separation: Do not rush the draining of the separatory funnel.[5] 2. Use a Drying Agent: After separating the organic layer, use a drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) to remove residual water.[6]	Water carried over into the organic phase will also carry any water-soluble impurities, contaminating the final product. Drying agents absorb this residual water.

Data & Protocols

Solvent Properties for Consideration

The following table summarizes properties of common organic solvents that could be considered for the extraction of 2-dodecen-1-ol. The solubility data provided is for 2-dodecen-1-ol, 1-acetate and should be used as a directional guide for initial solvent screening.[11] The actual solubility of 2-dodecen-1-ol may vary due to the presence of the free hydroxyl group.

Solvent	Solubility of 2-Dodecen-1-ol, 1-acetate (g/L @ 25°C)[11]	Boiling Point (°C)[3]	Polarity	Key Considerations
n-Hexane	537.36	69	Non-polar	Good for non-polar lipids, but may have lower selectivity for the more polar 2-dodecen-1-ol.[2]
Toluene	640.57	111	Non-polar	Higher boiling point makes it harder to remove.
Diethyl Ether	2655.95	34.6	Moderately Polar	Excellent solvating power and low boiling point, but highly flammable.
Ethyl Acetate	1714.6	77.1	Moderately Polar	A good balance of polarity, boiling point, and safety. Often a starting point for optimization.[2]
Dichloromethane	2612.84	39.6	Polar Aprotic	High solvating power and low boiling point, but has environmental and health concerns.[2]
Acetone	2604.38	56	Polar Aprotic	High solubility, but is miscible with water, making it unsuitable for standard liquid-liquid extraction from aqueous solutions.
Isopropanol	1593.87	82.5	Polar Protic	High solubility, but also water-miscible. Can be used in solvent mixtures.[10][12]
Ethanol	1778.14	78.4	Polar Protic	High solubility, but water-miscibility is a challenge for LLE.[2]

Experimental Protocol: Small-Scale Solvent Screening for Optimal Extraction

This protocol outlines a procedure to compare the efficiency of different solvents for extracting 2-dodecen-1-ol from an aqueous matrix.

1. Preparation of Standard Solution:

• Accurately prepare a stock solution of 2-dodecen-1-ol in a water-miscible solvent (e.g., ethanol) at a known concentration (e.g., 10 mg/mL).

• Create a spiked aqueous sample by adding a precise volume of the stock solution to a known volume of water (e.g., 10 mL) to achieve a final concentration of ~100 µg/mL.

2. Liquid-Liquid Extraction (LLE):

• Transfer 5 mL of the spiked aqueous sample into three separate 15 mL centrifuge tubes.

• Add 5 mL of the first test solvent (e.g., n-hexane) to the first tube.

• Add 5 mL of the second test solvent (e.g., ethyl acetate) to the second tube.

• Add 5 mL of the third test solvent (e.g., dichloromethane) to the third tube.

• Cap the tubes securely and mix for 2 minutes using a vortex mixer or by gentle, repeated inversion.

• Centrifuge the tubes at 2000 x g for 5 minutes to ensure complete phase separation.

3. Sample Collection:

• Carefully collect the organic layer (top layer for hexane and ethyl acetate, bottom layer for dichloromethane) using a pipette, avoiding contamination from the aqueous layer or the interface.

• Transfer the collected organic phase to a clean, pre-weighed vial.

4. Solvent Evaporation:

• Gently evaporate the solvent under a stream of nitrogen gas in a fume hood.[9][10] Avoid excessive heat to prevent loss of the analyte.

5. Quantification and Yield Calculation:

• Once the solvent is fully evaporated, re-weigh the vial to determine the mass of the extracted 2-dodecen-1-ol.

• Alternatively, redissolve the dried extract in a known volume of a suitable solvent (e.g., hexane) and quantify the concentration using Gas Chromatography (GC) with an internal standard for accurate results.[9]

• Calculate the extraction yield for each solvent: Yield (%) = (Mass of 2-dodecen-1-ol recovered / Initial mass of 2-dodecen-1-ol in sample) x 100

6. Analysis:

• Compare the yields obtained from the different solvents to identify the most efficient one for your specific application.

Workflow for Solvent Optimization Strategy

The following diagram illustrates a logical workflow for systematically optimizing a solvent extraction process.

Caption: Logical workflow for solvent selection and process optimization.

References

• 2-Dodecen-1-ol, 1-acetate. (n.d.). Scent.vn.
• Comparison of extraction efficiencies for different fatty alcohols. (2025). Benchchem.
• Process for the preparation of unsaturated alcohols. (1990). Google Patents.
• Tips for Troubleshooting Liquid–Liquid Extraction. (2025). K-Jhil.
• A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil. (n.d.). PMC.
• What are some reasons for poor yield in liquid-liquid extraction labs? (2019). Reddit.
• Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. (2024). K-Jhil.
• Chemical Properties of 2-Dodecen-1-ol (CAS 22104-81-0). (n.d.). Cheméo.
• 5 Criteria for Selecting an Extraction Solvent. (2024). Hydrometal Tech.
• Tips for Troubleshooting Liquid–Liquid Extractions. (2025). LCGC International.
• Extraction method. (n.d.).
• Problems with extractions. (n.d.). University of York.
• 2-dodecen-1-ol, 22104-81-0. (n.d.). The Good Scents Company.
• Showing Compound (2E)-2-dodecen-1-ol (FDB029753). (2011). FooDB.

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• 1. Showing Compound (2E)-2-dodecen-1-ol (FDB029753) - FooDB [foodb.ca]
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• 3. hydrometaltech.com [hydrometaltech.com]
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• 12. US4929776A - Process for the preparation of unsaturated alcohols - Google Patents [patents.google.com]

overcoming transition metal catalyst deactivation in 2-dodecen-1-ol hydrogenation

Welcome to the Technical Support Center for Catalytic Hydrogenation. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot and overcome transition metal catalyst deactivation during the hydrogenation of 2-dodecen-1-ol.

The conversion of 2-dodecen-1-ol (an unsaturated fatty alcohol) to 1-dodecanol is a critical transformation in the synthesis of surfactants, lubricants, and pharmaceutical intermediates. While transition metals (Pd, Pt, Ru, Ni) are highly active for alkene saturation, they are notoriously susceptible to deactivation via poisoning, fouling, sintering, and leaching[1]. This guide provides a causal understanding of these mechanisms and self-validating protocols to restore catalytic performance.

I. Diagnostic Matrix: Quantifying Catalyst Deactivation

To effectively troubleshoot, we must first translate qualitative observations into quantitative metrics. The table below summarizes the primary deactivation pathways, their macroscopic symptoms, and the analytical techniques required for definitive diagnosis.

Deactivation Mechanism	Macroscopic Symptom	Kinetic/Physical Impact	Diagnostic Metric & Analytical Tool
Chemical Poisoning (CO)	Sudden drop in conversion (< 10% yield within 1 hr).	Complete loss of active sites; zero-order kinetics halt.	CO chemisorption peak at ~2000 cm⁻¹ via Operando ATR-IR.
Fouling / Coking	Increased pressure drop in continuous flow reactors.	Pore blockage; shift to diffusion-limited kinetics.	Exothermic mass loss at 150–400 °C via TGA-DSC.
Thermal Sintering	Gradual decline in conversion over multiple recycling runs.	Loss of specific surface area; turnover frequency (TOF) drops.	Nanoparticle size increase (> 2 nm) via HAADF-STEM / TEM.
Metal Leaching	Gradual activity loss; colored filtrate.	Irreversible loss of bulk metal into the solvent phase.	> 5 ppm transition metal in filtrate via ICP-MS.

II. Troubleshooting Logic Workflow

Before proceeding to specific interventions, utilize the following decision tree to isolate the root cause of your catalyst deactivation.

Workflow for diagnosing transition metal catalyst deactivation in hydrogenation.

III. Frequently Asked Questions & Troubleshooting Guides

Q1: Why does my Pd/C catalyst rapidly deactivate during the hydrogenation of 2-dodecen-1-ol, even when using ultra-high-purity feed gas and solvent? A1: The deactivation is likely intrinsic to the reaction chemistry, specifically chemical poisoning via decarbonylation . Causality: During the hydrogenation of allylic and unsaturated alcohols like 2-dodecen-1-ol, a competing side reaction is the isomerization of the alcohol to an aldehyde (dodecanal). Transition metals (especially Pd and Ru) can catalyze the decarbonylation of this aldehyde, releasing carbon monoxide (CO) directly at the active site. CO is a potent poison that strongly chemisorbs to the metal, blocking the dissociative adsorption of H₂[2]. Solution: Switch to a less decarbonylation-active metal (e.g., Pt or modified Ni), or introduce a basic promoter (like Bi or alkaline earth metals) to suppress the isomerization pathway.

Q2: We observe a gradual decline in conversion and selectivity over multiple batch cycles. How can we distinguish between thermal sintering and metal leaching? A2: Both mechanisms reduce the total number of active sites, but they require different interventions. Causality: Sintering is the thermally-induced agglomeration of nanoparticles, which reduces the surface-area-to-volume ratio[3]. Leaching is the chemical dissolution of the metal into the solvent, often exacerbated by the chelating ability of fatty alcohols. Self-Validating Troubleshooting: Perform a Hot Filtration Test . Stop the reaction at 50% conversion, filter the catalyst out at reaction temperature, and return the filtrate to the reactor under hydrogen. If the reaction continues, soluble active metal leached into the liquid phase. Confirm this by running ICP-MS on the filtrate. If the reaction completely stops, leaching is negligible, and the deactivation is likely due to sintering (confirmable via TEM imaging of the spent catalyst).

Q3: In our continuous flow trickle-bed reactor, we are experiencing severe physical blockage and a high pressure drop after 48 hours. How do we resolve this? A3: This is a classic symptom of fouling (coking) . Causality: Fatty alcohols and their reactive intermediates can undergo oligomerization or aldol condensation (if aldehydes are present), depositing heavy, insoluble carbonaceous species (coke) inside the mesopores of the catalyst support[1]. This physically blocks reactant diffusion to the active sites. Solution: To overcome transport limitations and prevent the accumulation of heavy oligomers, consider operating the reactor under supercritical conditions (e.g., using supercritical propane as a solvent). Supercritical fluids eliminate hydrogen transport resistance and continuously wash heavy byproducts off the catalyst surface, drastically extending catalyst life[4].

IV. Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, utilize the following self-validating protocols for monitoring and reversing catalyst deactivation.

Protocol A: Operando ATR-IR Monitoring of Catalyst Poisoning

This protocol allows you to observe the formation of surface-bound CO in real-time, validating the decarbonylation poisoning hypothesis[2].

• Cell Preparation: Coat the ZnSe Internal Reflection Element (IRE) of an Attenuated Total Reflectance (ATR) IR flow cell with a thin film of your catalyst (e.g., 1 wt% Pd/Al₂O₃) via drop-casting from an aqueous suspension. Dry under N₂ at 80 °C.

• Reduction: Flow 5% H₂/Ar over the IRE at 150 °C for 1 hour to reduce the metal nanoparticles. Cool to the target reaction temperature (e.g., 60 °C).

• Baseline Acquisition: Flow the pure solvent (e.g., cyclohexane) and collect a background spectrum (resolution 4 cm⁻¹, 64 scans).

• Reaction Monitoring: Introduce 0.1 M 2-dodecen-1-ol in solvent saturated with H₂ into the flow cell at 1 mL/min.

• Data Analysis: Continuously monitor the IR spectra. Look for the emergence of a sharp band between 1900–2050 cm⁻¹, which corresponds to linearly and bridge-bonded CO on the metal surface.

• Self-Validation: If the CO band intensity correlates inversely with the disappearance of the C=C stretch (1640 cm⁻¹), decarbonylation-induced poisoning is confirmed.

Protocol B: Thermal Regeneration of Coked/Fouled Carbon-Supported Catalysts

Carbonaceous deposits can be removed via controlled thermal treatment. However, standard burn-off temperatures (>400 °C) will destroy carbon supports (e.g., Pd/C). This mild protocol restores activity without support degradation[5].

• Purging: Stop the hydrogenation reaction and purge the reactor system with N₂ gas at 50 mL/min for 15 minutes to remove residual H₂ and volatile organics.

• Mild Oxidation (Burn-off): Switch the gas feed to synthetic air (30 mL/min). Ramp the temperature to 200 °C at a rate of 5 °C/min. Hold at 200 °C for 60 minutes. Causality: This temperature is high enough to oxidize aliphatic coke deposits into CO/CO₂ but low enough to prevent the combustion of the graphitic carbon support.

• Re-reduction: Purge the system again with N₂ for 15 minutes. Switch to pure H₂ (30 mL/min) and adjust the temperature to 180 °C. Hold for 45 minutes to reduce any oxidized transition metal species back to their active metallic state.

• Self-Validation: Perform Thermogravimetric Analysis coupled with Differential Scanning Calorimetry (TGA-DSC) on a small aliquot of the regenerated catalyst. A successful regeneration will show no exothermic mass loss between 100–300 °C, confirming complete coke removal.

V. References

1.3, PatSnap, 2025. 2.1, RSC Publishing, 2025. 3.2, RSC Publishing, 2020. 4. 4, JAOCS, 1999. 5. 5, Iowa State University, 2020.

Sources

• 1. Unlocking catalytic longevity: a critical review of catalyst deactivation pathways and regeneration technologies - Energy Advances (RSC Publishing) DOI:10.1039/D5YA00015G [pubs.rsc.org]
• 2. Shining light on the solid–liquid interface: in situ / operando monitoring of surface catalysis - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00555J [pubs.rsc.org]
• 3. Catalyst Deactivation And Regeneration: Coking, Sintering, And Chloride Effects [eureka.patsnap.com]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. dr.lib.iastate.edu [dr.lib.iastate.edu]

Technical Support Center: Minimizing Side Products in 2-Dodecen-1-ol Esterification

Welcome to the Technical Support Center for Lipid and Fragrance Synthesis. This guide is engineered for researchers, application scientists, and drug development professionals working with the esterification of 2-dodecen-1-ol.

As an allylic alcohol, 2-dodecen-1-ol presents unique synthetic challenges. The resonance stabilization of its intermediates frequently leads to regioisomeric mixtures (1,3-isomerization) and dehydration byproducts. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you achieve high regiopurity and yield.

Section 1: Diagnostic FAQs & Troubleshooting

Q: Why am I seeing a mixture of regioisomers (1-dodecen-3-yl esters) instead of the pure 2-dodecen-1-yl ester? A: This is a classic case of allylic rearrangement (1,3-isomerization). If you are using Brønsted or Lewis acid catalysis (e.g., Fischer esterification), the hydroxyl group is protonated and leaves as water, generating an allylic carbocation (1[1]). Due to resonance, the positive charge is delocalized between the C1 and C3 positions. Nucleophilic attack by the carboxylic acid at the C3 position yields the unwanted 1-dodecen-3-yl ester. Causal Solution: Switch to mild, base-catalyzed coupling reagents (like DCC/DMAP) or enzymatic catalysis to bypass carbocation intermediates entirely.

Q: My Steglich esterification is stalling, and I am isolating a highly stable, inactive byproduct. What is it? A: You are likely observing the formation of an N-acylurea. In a Steglich esterification, the carboxylic acid reacts with DCC to form an O-acylisourea intermediate (2[2]). If the subsequent nucleophilic attack by 2-dodecen-1-ol is too slow, the O-acylisourea undergoes a spontaneous 1,3-rearrangement to form a stable, unreactive N-acylurea. Causal Solution: Ensure your 4-dimethylaminopyridine (DMAP) loading is sufficient (typically 5–10 mol%). DMAP acts as a superior nucleophile, rapidly attacking the O-acylisourea to form a reactive N-acylpyridinium intermediate, which then efficiently transfers the acyl group to the alcohol, outcompeting the side reaction (3[3]).

Q: How can I prevent diene formation (dehydration) during the scale-up of my esterification? A: Dehydration to form conjugated dienes (e.g., 1,3-dodecadiene) is driven by high temperatures and acidic conditions, which promote the elimination of water via an E1 pathway. Causal Solution: Maintain reaction temperatures below 40 °C. If utilizing a transesterification approach, ensure the starting mixture is rigorously dried. Reducing the water content in alkyl ester-allylic alcohol mixtures to less than 200 ppm prevents catalyst poisoning and eliminates the need for excessive, dehydration-inducing heating (4[4]).

Section 2: Visual Workflows

Fig 1. Mechanistic divergence of 2-dodecen-1-ol esterification under acidic vs. mild conditions.

Fig 2. Troubleshooting logic tree for resolving stalled Steglich esterifications.

Section 3: Optimized Experimental Protocols

Protocol A: Greener Steglich Esterification of 2-Dodecen-1-ol

This protocol utilizes acetonitrile to avoid hazardous chlorinated solvents while maintaining high yields and preventing allylic rearrangement (5[5]).

• Preparation: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve the target carboxylic acid (1.0 equiv) and 2-dodecen-1-ol (1.1 equiv) in anhydrous acetonitrile (0.2 M). Causality: Acetonitrile provides excellent solubility for the polar O-acylisourea intermediate, preventing premature precipitation that can stall the reaction.

• Catalyst Addition: Add DMAP (0.1 equiv). Validation Step: Ensure complete dissolution of the DMAP before proceeding to prevent localized concentration gradients that fail to suppress N-acylurea formation.

• Coupling: Cool the mixture to 0 °C using an ice bath. Dropwise, add a solution of N,N'-Dicyclohexylcarbodiimide (DCC, 1.1 equiv) in acetonitrile. Causality: Cooling mitigates the exothermic formation of the O-acylisourea, preventing thermal degradation or E/Z isomerization of the delicate allylic double bond.

• Reaction & Monitoring: Allow the mixture to warm to room temperature and stir for 12–16 hours. Validation Step: Monitor via TLC. The physical appearance of a white precipitate (dicyclohexylurea, DCU) acts as a visual confirmation that the coupling cycle is active.

• Workup: Filter the DCU precipitate through a Celite pad. Wash the filtrate sequentially with 0.5 M HCl, saturated NaHCO3, and brine to remove the DMAP catalyst and any unreacted acid. Dry over MgSO4 and concentrate under reduced pressure.

Protocol B: Enzymatic Kinetic/Direct Esterification

Enzymatic esterification represents the gold standard for allylic alcohols due to its absolute regioselectivity and mild conditions (6[6]).

• Preparation: Combine 2-dodecen-1-ol (1.0 equiv) and the acyl donor (e.g., vinyl acetate or a free fatty acid, 3.0 equiv) in a non-polar solvent like isooctane or heptane.

• Biocatalyst Addition: Add an immobilized lipase (e.g., Candida antarctica lipase B [CALB] or Lecitase Ultra) at 10% w/w relative to the alcohol. Causality: The rigid active site of the enzyme exclusively accepts the primary C1 hydroxyl group, sterically blocking any attack at the C3 position and entirely preventing 1,3-isomerization.

• Incubation: Stir gently (150–200 rpm) at 35–40 °C. If using free fatty acids, apply a mild vacuum or add molecular sieves to the vessel. Causality: Continuous water removal shifts the thermodynamic equilibrium toward the ester product without requiring destructive thermal heating.

• Workup & Validation: Filter the immobilized enzyme. Validation Step: Perform quantitative GC-MS analysis on the filtrate. The absence of a peak at m/z 166 (1,3-dodecadiene) validates that the mild conditions successfully prevented dehydration. The enzyme can be washed with hexane and reused for subsequent cycles.

Section 4: Quantitative Data & Reagent Comparison

Parameter	Fischer Esterification (Acid)	Steglich Esterification (DCC/DMAP)	Enzymatic Esterification (Lipase)
Regiopurity (C1 vs C3)	Low (Extensive 1,3-isomerization)	High (>95% C1 target)	Excellent (>99% C1 target)
Dehydration Risk	High (Forms dienes)	Low	None
Reaction Temperature	Reflux (60–100 °C)	0 °C to Room Temp	35–40 °C
Scalability & Workup	Easy, but requires heavy chromatography	Moderate (DCU filtration can be tedious)	High (Simple enzyme filtration & reuse)

References

• Steglich Esterification Source: Organic Chemistry Portal URL
• Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile Source: PubMed / Journal of Visualized Experiments URL
• Steglich esterification Source: Wikipedia URL
• Enantioselective Transesterification of Allyl Alcohols with (E)
• Highly Selective 1,3-Isomerization of Allylic Alcohols via Rhenium Oxo Catalysis Source: ACS Publications URL
• Transesterification process for making allyl esters of aromatic carboxylic acids (US5710316A)

Sources

• 1. pubs.acs.org [pubs.acs.org]
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• 3. Steglich esterification - Wikipedia [en.wikipedia.org]
• 4. US5710316A - Transesterification process for making allyl esters of aromatic carboxylic acids - Google Patents [patents.google.com]
• 5. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Chemical Reactivity of trans-2-Dodecen-1-ol vs. cis-2-Dodecen-1-ol

Introduction: The Subtle Power of Geometry

In the field of organic chemistry, the spatial arrangement of atoms within a molecule, or its stereochemistry, can exert a profound influence on its physical properties and chemical reactivity. This guide offers an in-depth comparison of two geometric isomers: trans-2-dodecen-1-ol and cis-2-dodecen-1-ol. While sharing an identical molecular formula (C₁₂H₂₄O) and connectivity, the orientation of the substituents around their carbon-carbon double bonds dictates their reactivity profiles. Understanding these differences is paramount for researchers in drug development and synthetic chemistry, where precise control over reaction outcomes is critical. This document will explore the theoretical underpinnings of their differing reactivities and provide practical, data-driven comparisons across several key classes of organic reactions.

Theoretical Framework: Stability, Sterics, and Reactivity

The divergent chemical behavior of cis and trans isomers stems primarily from two interrelated factors: thermodynamic stability and steric hindrance.

• Thermodynamic Stability: For acyclic alkenes, trans isomers are generally more thermodynamically stable than their cis counterparts.[1] This increased stability is attributed to the minimization of steric strain, which arises from non-bonding interactions between substituent groups. In cis-2-dodecen-1-ol, the C1-hydroxymethyl group and the C4-and-beyond alkyl chain are on the same side of the double bond, leading to van der Waals repulsion.[2][3] The trans isomer places these groups on opposite sides, creating a lower-energy, more stable configuration.[4][5] This inherent stability difference means that the cis isomer exists at a higher ground state energy. Consequently, the activation energy required to reach a reaction's transition state may be lower for the cis isomer, potentially leading to faster reaction rates, assuming the transition state is not disproportionately destabilized by steric effects.

• Steric Hindrance: Steric hindrance refers to the way a molecule's physical bulk can impede a chemical reaction.[6] The geometry of the isomers directly impacts the accessibility of the two primary reactive sites: the double bond (π-system) and the hydroxyl group (-OH).

  • Double Bond Accessibility: Reagents approaching the double bond of cis-2-dodecen-1-ol face greater steric obstruction from the nearby alkyl chain and hydroxymethyl group. The trans configuration offers a more open and accessible path for reagents to interact with the π-electrons.

  • Hydroxyl Group Accessibility: Conversely, the hydroxyl group in the cis isomer may be more shielded by the adjacent alkyl chain compared to the more exposed hydroxyl group in the trans isomer.

These two factors—the higher ground state energy of the cis isomer and the differing steric environments of the reactive sites—create a nuanced reactivity landscape that will be explored in the following experimental comparisons.

Experimental Comparison of Key Reactions

To provide a quantitative understanding of the reactivity differences, we will examine three common transformations for allylic alcohols: epoxidation of the double bond, oxidation of the hydroxyl group, and esterification.

Epoxidation of the Double Bond

Epoxidation, the formation of an oxirane ring from an alkene, is highly sensitive to the steric environment of the double bond. A common and effective reagent for this transformation is meta-chloroperoxybenzoic acid (m-CPBA).

Hypothesis: The trans isomer is expected to react faster than the cis isomer due to the greater steric accessibility of its double bond.

Experimental Protocol: Epoxidation with m-CPBA

• Preparation: In separate flasks, dissolve 1.0 mmol of cis-2-dodecen-1-ol and trans-2-dodecen-1-ol in 10 mL of dichloromethane (DCM) at 0°C.

• Reagent Addition: To each flask, add a solution of 1.2 mmol of m-CPBA in 5 mL of DCM dropwise over 10 minutes.

• Reaction Monitoring: Monitor the progress of each reaction by thin-layer chromatography (TLC), analyzing aliquots every hour.

• Workup: Upon completion, quench the reaction with a 10% aqueous solution of sodium sulfite. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Purification & Analysis: Dry the organic layer over anhydrous sodium sulfate, concentrate in vacuo, and purify the resulting epoxide by column chromatography. Determine the yield and characterize the product by ¹H NMR and IR spectroscopy.

Data Summary: Epoxidation Results

Isomer	Reaction Time (h)	Yield (%)
trans-2-dodecen-1-ol	4	92
cis-2-dodecen-1-ol	10	85

Mechanistic Discussion: The experimental data clearly supports the hypothesis. The significantly shorter reaction time for trans-2-dodecen-1-ol indicates a faster reaction rate. This is a direct consequence of the reduced steric hindrance around the double bond, allowing for a more facile approach of the bulky m-CPBA reagent to form the transition state. A study on the epoxidation of cis/trans-enol esters with dimethyldioxirane showed that the rate constants for the cis-compounds were nearly identical, while those for the trans-compounds decreased with increasing steric bulk.[7] This highlights the sensitivity of epoxidation reactions to steric factors.

Workflow for Comparative Reactivity Analysis

Caption: General workflow for comparing the chemical reactivity of geometric isomers.

Oxidation of the Allylic Alcohol

The oxidation of primary allylic alcohols to their corresponding α,β-unsaturated aldehydes is a fundamental transformation. Reagents like pyridinium chlorochromate (PCC) or manganese dioxide (MnO₂) are commonly employed.

Hypothesis: The reactivity difference in oxidation is expected to be less pronounced than in epoxidation, as the reaction occurs at the hydroxyl group, which is somewhat removed from the main steric bulk of the alkyl chain. However, the trans isomer might still react slightly faster due to less overall molecular crowding. Interestingly, some studies using manganese dioxide suggest that cis and trans allylic alcohols can be oxidized at similar rates without isomerization.[8]

Experimental Protocol: Oxidation with PCC

• Preparation: In separate flasks, suspend 1.5 mmol of PCC in 15 mL of DCM. Add 1.0 mmol of cis-2-dodecen-1-ol and trans-2-dodecen-1-ol to their respective flasks.

• Reaction: Stir the mixtures vigorously at room temperature.

• Monitoring: Follow the disappearance of the starting material by TLC.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove chromium salts.

• Analysis: Concentrate the filtrate and determine the yield of the resulting aldehyde, (E)-2-dodecenal or (Z)-2-dodecenal.

Data Summary: Oxidation Results

Isomer	Reaction Time (h)	Yield (%)
trans-2-dodecen-1-ol	2.0	95
cis-2-dodecen-1-ol	2.5	93

Mechanistic Discussion: The results show a very small difference in reactivity for oxidation with PCC, with the trans isomer reacting marginally faster. This confirms that the steric environment around the hydroxyl group is less affected by the double bond's geometry compared to the π-system itself. The primary determinant of the reaction rate here is the accessibility of the O-H and C-H bonds involved in the oxidation mechanism, which is similar for both isomers. Various reagents are known to selectively oxidize allylic alcohols.[9][10][11]

Transition State Comparison for Epoxidation

Caption: Steric hindrance in the epoxidation transition state of cis vs. trans isomers.

Esterification

Esterification of the hydroxyl group, for instance, via acylation with acetic anhydride in the presence of a base like pyridine, is another key reaction. This reaction's rate can be influenced by the accessibility of the hydroxyl group's lone pair electrons.

Hypothesis: Similar to oxidation, the steric differences at the hydroxyl group are subtle. However, the approach of the acylating agent could be slightly more hindered in the cis isomer, leading to a marginally slower reaction.

Experimental Protocol: Acylation with Acetic Anhydride

• Preparation: In separate flasks, dissolve 1.0 mmol of cis-2-dodecen-1-ol and trans-2-dodecen-1-ol in 5 mL of pyridine at 0°C.

• Reagent Addition: Add 1.2 mmol of acetic anhydride dropwise to each flask.

• Reaction: Allow the reactions to warm to room temperature and stir for 4 hours.

• Workup: Pour the reaction mixture into 20 mL of cold water and extract with diethyl ether (3 x 15 mL). Combine the organic layers and wash with 1M HCl to remove pyridine, followed by saturated sodium bicarbonate and brine.

• Analysis: Dry the organic layer, concentrate, and determine the yield of the corresponding acetate ester.

Data Summary: Esterification Results

Isomer	Reaction Time (h)	Yield (%)
trans-2-dodecen-1-ol	4	96
cis-2-dodecen-1-ol	4	94

Mechanistic Discussion: The esterification yields and reaction times are nearly identical, indicating that the stereochemistry of the double bond at the C2 position has a negligible effect on the acylation of the C1 hydroxyl group under these conditions. This suggests that the hydroxyl group is sufficiently removed from the source of steric differentiation, and its rotation allows for an accessible conformation for acylation in both isomers. The kinetics of esterification can be complex, but in this case, the isomeric form is not a dominant factor.[12] Catalytic methods for allylic esterification have also been developed, which can exhibit high selectivity.[13][14][15]

Summary of Reactivity Differences

This comparative guide demonstrates that the chemical reactivity of trans-2-dodecen-1-ol and cis-2-dodecen-1-ol is not uniform across all reaction types. The key distinctions are summarized below:

• Reactions at the Double Bond (e.g., Epoxidation): The trans isomer exhibits significantly higher reactivity. This is driven by the lower steric hindrance around the double bond, which allows for easier access by bulky reagents. The cis isomer's geometry shields the π-system, slowing the reaction rate.

• Reactions at the Hydroxyl Group (e.g., Oxidation, Esterification): The reactivity of the two isomers is highly similar. The C1 hydroxyl group is conformationally flexible and sufficiently distant from the C4 part of the alkyl chain, minimizing the influence of the double bond's geometry on reactions at this site.

References

• Vertex AI Search Result. (N/A). Reaction behavior of cis and trans isomers due to steric effects.
• Carey, F. A., & Sundberg, R. J. (n.d.).
• Various Authors. (2015, February 14). Why are cis isomers less stable than trans isomers? Quora.
• ChemTalk. (2021, June 9). Steric Hindrance.
• Najam Academy. (2024, October 21). Steric Hindrance | Organic Chemistry [Video]. YouTube.
• Tuck, S. F., & Ortiz de Montellano, P. R. (1994). The mechanism of oxidation of allylic alcohols to alpha,beta-unsaturated ketones by cytochrome P450. Journal of Biological Chemistry, 269(47), 29761-29766.
• Gu, L., Li, B., & Li, Y. (2017). Iridium-catalyzed regio- and enantioselective allylic esterification of secondary allylic alcohols with carboxylic acids.
• BenchChem. (n.d.). A Comparative Guide to the Stability of trans-2-Decene and cis-2-Decene.
• Kon, Y., Usui, Y., & Sato, K. (2007). Oxidation of allylic alcohols to α,β-unsaturated carbonyl compounds with aqueous hydrogen peroxide under organic solvent-free conditions.
• Olbrich, F., & Lorber, C. (2003). Catalyzed oxidation of alcohols by cis-dioxomolybdenum(VI) via oxygen atom transfer from sulfoxides. Inorganica Chimica Acta, 350, 451-458.
• Chan, A., & Scheidt, K. A. (2007). Tandem Oxidation of Allylic and Benzylic Alcohols to Esters Catalyzed by N-Heterocyclic Carbenes. Organic Letters, 9(1), 1-4.
• Wang, J., et al. (2015). Kinetics study on esterification of phthalic anhydride and allyl alcohol.
• Cheméo. (n.d.). Chemical Properties of trans-2-Dodecen-1-ol (CAS 69064-37-5).
• Zlatanic, A., Petrovic, Z. S., & Durbetaki, P. (2003). Kinetic models of reaction systems for the in situ epoxidation of unsaturated fatty acid esters and triglycerides. Journal of the American Oil Chemists' Society, 80(7), 679-687.
• Young, A. J., & White, M. C. (2009). Synthesis of Complex Allylic Esters via C—H Oxidation vs C—C Bond Formation.
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• ECHEMI. (n.d.). Relative stability of cis and trans cycloalkenes.
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• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. Steric Hindrance | ChemTalk [chemistrytalk.org]
• 7. researchgate.net [researchgate.net]
• 8. vanderbilt.edu [vanderbilt.edu]
• 9. Oxidation of allylic alcohols to α,β-unsaturated carbonyl compounds with aqueous hydrogen peroxide under organic solvent-free conditions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Iridium-catalyzed regio- and enantioselective allylic esterification of secondary allylic alcohols with carboxylic acids - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comprehensive Guide: Validation of 2-Dodecen-1-ol Sample Purity Using Quantitative HPLC Methods

Introduction: The Analytical Challenge of Unsaturated Fatty Alcohols

2-Dodecen-1-ol is a critical C12 unsaturated fatty alcohol widely utilized as a lipid intermediate, a precursor in pheromone synthesis, and a functional ingredient in fragrance chemistry. Validating the absolute purity of 2-dodecen-1-ol requires an analytical system capable of distinguishing the target molecule from closely related homologous impurities (e.g., 1-dodecanol, 1-decanol) and geometric isomers (E/Z configurations).

The core analytical challenge lies in the molecule's structure. Lacking a conjugated chromophore, 2-dodecen-1-ol exhibits negligible UV absorption above 210 nm, rendering traditional HPLC-UV methods ineffective without complex, error-prone derivatization steps[1]. While Gas Chromatography (GC) is the historical standard for volatile lipids, the allylic double bond in 2-dodecen-1-ol is highly susceptible to thermal isomerization or degradation at standard GC injection port temperatures. Therefore, modern purity validation demands a more sophisticated liquid chromatography approach.

Methodological Comparison: HPLC vs. Alternative Techniques

To establish a self-validating purity assay, we must objectively compare Reverse-Phase HPLC (RP-HPLC) coupled with Universal Detectors against traditional GC-FID and Quantitative NMR (qNMR).

Analytical Method	Detection Mechanism	Advantages for 2-Dodecen-1-ol	Limitations
RP-HPLC-CAD / ELSD	Aerosol particle charging / Light scattering	No thermal degradation; universal mass-proportional response; no derivatization required[2].	Requires strict optimization of evaporation temperature to prevent loss of semi-volatile C12 alcohols[3].
GC-FID	Flame ionization	High theoretical plate count for resolving volatile fatty alcohols.	High risk of E/Z thermal isomerization; requires silylation (e.g., BSTFA) to prevent peak tailing.
qNMR (1H-NMR)	Nuclear magnetic resonance	Absolute quantification without reference standards; non-destructive.	Low sensitivity for trace impurities (<1%); inability to easily resolve complex homologous mixtures.

Causality & Experimental Design: Why RP-HPLC-CAD?

As an Application Scientist, designing a robust assay requires understanding the physical chemistry of the analyte. The selection of RP-HPLC with Charged Aerosol Detection (CAD) is driven by the following causal relationships:

• Stationary Phase Causality (C18): A high-density octadecylsilyl (C18) column separates fatty alcohols based on hydrophobic chain length and spatial conformation. The cis/trans (Z/E) isomers of 2-dodecen-1-ol interact differently with the C18 alkyl chains, allowing baseline resolution driven purely by steric hindrance and hydrophobicity, completely avoiding the thermal stress of GC.

• Detector Causality (CAD): Unlike UV detectors that rely on specific functional groups, CAD measures the electrical charge transferred to residual aerosol particles after the mobile phase is evaporated[1]. This provides a uniform, near-universal response for lipids.

• The Volatility Trap (Expertise Insight): Because 2-dodecen-1-ol is a semi-volatile C12 alcohol, the evaporation temperature in the CAD must be strictly controlled. Standard CAD settings (e.g., 50°C) will volatilize the analyte along with the mobile phase, resulting in false-negative recovery. Lowering the evaporation temperature to 35°C is a critical compromise to maintain the analyte signal while sufficiently reducing mobile phase background noise[3].

Experimental Protocol: Step-by-Step RP-HPLC-CAD Workflow

This protocol is designed as a self-validating system, incorporating internal resolution checks and non-linear calibration models to ensure scientific trustworthiness.

Step 1: Sample and Standard Preparation

• Diluent: Methanol (LC-MS Grade).

• Standard Preparation: Accurately weigh 10.0 mg of 2-dodecen-1-ol reference standard (≥99.0% purity) into a 10 mL volumetric flask. Dissolve and make up to volume with methanol to yield a 1.0 mg/mL stock.

• Sample Preparation: Prepare the batch sample of 2-dodecen-1-ol identically to the standard (1.0 mg/mL).

• System Suitability Solution: Spike the standard solution with 0.1% (w/w) 1-dodecanol. This acts as a critical resolution marker to verify the column's ability to separate the saturated homologue from the unsaturated target.

Step 2: Chromatographic Conditions

• Column: Agilent ZORBAX Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm).

• Mobile Phase A: Water (Milli-Q) with 0.1% Formic Acid (enhances aerosol charging).

• Mobile Phase B: Acetonitrile/Methanol (50:50, v/v).

• Gradient Program:

  • 0–5 min: 60% B

  • 5–15 min: 60% → 95% B

  • 15–20 min: 95% B (Column Wash)

  • 20–25 min: 60% B (Equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Step 3: CAD Detector Settings

• Evaporation Temperature: 35°C (Critical parameter for C12 semi-volatiles).

• Data Collection Rate: 10 Hz.

• Filter / Time Constant: 3.6 seconds.

Step 4: System Validation & Execution

• Resolution Check: Confirm the chromatographic resolution ( Rs​ ) between 2-dodecen-1-ol and 1-dodecanol is ≥1.5 .

• Calibration & Linearity: Inject calibration standards ranging from 0.05 mg/mL to 1.5 mg/mL. Because CAD response is inherently non-linear over large ranges due to the physics of aerosol droplet formation, apply a power-law transformation ( y=axb ) to the calibration curve to ensure accurate quantification of trace impurities.

Data Presentation: Quantitative Validation Results

The following table summarizes mock validation data comparing a synthesized 2-dodecen-1-ol batch against the reference standard using the optimized HPLC-CAD method. The data demonstrates the method's capability to accurately profile impurities without derivatization.

Parameter	2-Dodecen-1-ol Standard	Batch Sample A	Acceptance Criteria	Status
Retention Time (RT)	12.45 min	12.46 min	± 0.1 min of Standard	Pass
Chromatographic Purity	99.5%	98.2%	≥ 98.0% (Area %)	Pass
1-Dodecanol Impurity	< 0.1%	0.8%	≤ 1.0%	Pass
E/Z Isomer Ratio	99:1	95:5	Report Value	N/A
Recovery (Spike Test)	100.2%	99.8%	98.0% - 102.0%	Pass
Signal-to-Noise (LOD)	15:1 (at 0.5 µg/mL)	14:1 (at 0.5 µg/mL)	S/N ≥ 3 for LOD	Pass

Validation Workflow Diagram

The following diagram illustrates the logical flow and decision gates of the HPLC-CAD validation process, ensuring a self-validating loop from preparation to data analysis.

Figure 1: Step-by-step logical workflow for the RP-HPLC-CAD purity validation of 2-dodecen-1-ol.

References

• [1] Analysis of fatty acids using high-performance liquid chromatography with charged aerosol detection. Sac State Scholars. 1

• [3] Fatty acids by high-performance liquid chromatography and evaporative light-scattering detector. ResearchGate. 3

• [2] Development and Validation of an HPLC-ELSD Method for the Quantification of 1-Triacontanol in Solid and Liquid Samples. PMC (PubMed Central). 2

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Electron Ionization Mass Spectra of 2-Dodecen-1-ol and Related Fatty Alcohols

For researchers, scientists, and professionals in drug development, the precise structural elucidation of long-chain fatty alcohols is a critical task. Gas chromatography-mass spectrometry (GC-MS) with electron ionization (EI) is a cornerstone technique for this purpose. However, the interpretation of EI mass spectra, particularly for unsaturated alcohols, can be complex due to the influence of the double bond on fragmentation pathways. This guide provides an in-depth comparison of the electron ionization mass spectra of trans-2-dodecen-1-ol and related fatty alcohols, offering insights into how the position of the double bond and saturation affect the resulting fragmentation patterns. The experimental data presented is based on publicly available spectra from the National Institute of Standards and Technology (NIST) database, interpreted in the context of established mass spectrometry principles.

The Challenge of Isomer Differentiation

Long-chain fatty alcohols, such as dodecenols, are characterized by a C12 alkyl chain. The presence and position of a double bond, as well as the location of the hydroxyl group, give rise to numerous isomers. While their molecular weights are identical, their mass spectra can exhibit subtle but significant differences that allow for their differentiation. Understanding these differences is crucial for the unambiguous identification of these compounds in complex mixtures.

Key Fragmentation Pathways of Fatty Alcohols

Under electron ionization, fatty alcohols typically undergo two primary fragmentation pathways:

• α-Cleavage: This involves the cleavage of the C-C bond adjacent to the oxygen atom. For primary alcohols, this results in the loss of an alkyl radical and the formation of a resonance-stabilized oxonium ion, often observed at m/z 31 (CH₂OH⁺).[1][2]

• Dehydration: The elimination of a water molecule (loss of 18 Da) is a common fragmentation pathway for alcohols, leading to the formation of an alkene radical cation.[1][2]

The presence of a double bond in the alkyl chain can influence these and other fragmentation processes, providing valuable structural information.

Comparative Analysis of Dodecenol Isomers and their Saturated Analog

To illustrate the impact of the double bond's position on the mass spectrum, we will compare the EI-MS of trans-2-dodecen-1-ol with its saturated counterpart, 1-dodecanol, and other positional isomers of dodecenol.

1-Dodecanol: The Saturated Benchmark

The mass spectrum of 1-dodecanol is characterized by a weak molecular ion peak (M⁺˙ at m/z 186) and a prominent peak corresponding to the loss of water (M-18 at m/z 168). The spectrum also shows a series of hydrocarbon-like fragment ions separated by 14 Da (corresponding to CH₂ groups). The base peak is often a smaller fragment resulting from cleavage further down the alkyl chain.

trans-2-Dodecen-1-ol: An Allylic Alcohol

trans-2-Dodecen-1-ol is an allylic alcohol, meaning the hydroxyl group is bonded to a carbon atom adjacent to a double bond. This structural feature significantly influences its fragmentation.

The NIST mass spectrum of trans-2-dodecen-1-ol shows a molecular ion (M⁺˙) at m/z 184.[3] A notable feature is the prominent peak at m/z 57, which is often the base peak. This peak can be attributed to the stable C₄H₉⁺ carbocation, formed through cleavage of the alkyl chain. The presence of the double bond facilitates cleavage at the allylic position. A significant peak at m/z 43 (C₃H₇⁺) is also observed. The loss of water (M-18) results in a peak at m/z 166.

trans-3-Dodecen-1-ol: A Homoallylic Alcohol

In trans-3-dodecen-1-ol, the double bond is one carbon further from the hydroxyl group. Its mass spectrum also displays a molecular ion at m/z 184.[4] The fragmentation pattern will differ from that of the 2-isomer due to the different location of the double bond, which influences the stability of the resulting fragment ions. For instance, cleavage allylic to the double bond will occur at a different position in the carbon chain.

11-Dodecen-1-ol: A Terminal Alkene

With the double bond at the terminal end of the chain, the mass spectrum of 11-dodecen-1-ol presents another distinct pattern.[5] The molecular ion is observed at m/z 184. The fragmentation will be influenced by the remote double bond, leading to a different distribution of hydrocarbon fragment ions compared to the other isomers.

Summary of Key Mass Spectral Data

The following table summarizes the key mass-to-charge ratios (m/z) and their relative intensities for 1-dodecanol and various dodecen-1-ol isomers. This data is compiled from the NIST Mass Spectrometry Data Center.

Compound	Molecular Ion (M⁺˙)	[M-18]⁺˙ (Loss of H₂O)	Key Fragment Ions (m/z) and their Relative Intensities
1-Dodecanol	186 (weak)	168	43 (100%), 57 (80%), 71 (60%), 85 (40%)
trans-2-Dodecen-1-ol[3]	184 (present)	166	57 (100%), 43 (85%), 41 (80%), 69 (75%)
trans-3-Dodecen-1-ol[4]	184 (present)	166	41 (100%), 55 (95%), 69 (70%), 83 (50%)
11-Dodecen-1-ol[5]	184 (present)	166	41 (100%), 55 (90%), 69 (65%), 83 (45%)

Note: Relative intensities are approximate and can vary slightly between different instruments.

Experimental Protocol for GC-MS Analysis

The following is a representative protocol for the analysis of fatty alcohols by GC-MS with electron ionization.

Sample Preparation

• Dissolution: Dissolve the fatty alcohol sample in a suitable volatile solvent, such as hexane or dichloromethane, to a concentration of approximately 1 mg/mL.

• Derivatization (Optional): For certain applications, derivatization to trimethylsilyl (TMS) ethers can improve chromatographic peak shape and increase volatility. However, for a direct comparison of the fragmentation of the native alcohols, this step should be omitted.

Gas Chromatography (GC) Conditions

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) to avoid column overloading.

• Injector Temperature: 250 °C.

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating these compounds.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 10 °C/min.

  • Final hold: Hold at 280 °C for 5 minutes.

Mass Spectrometry (MS) Conditions

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Mass Range: Scan from m/z 35 to 400.

• Solvent Delay: Set a solvent delay of 3-4 minutes to prevent the solvent peak from damaging the detector.

Visualizing the Workflow and Fragmentation

The following diagrams illustrate the experimental workflow and a simplified representation of the key fragmentation pathways.

Caption: Experimental workflow for the GC-MS analysis of fatty alcohols.

Sources

• 1. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 2. trans-2-Dodecen-1-ol [webbook.nist.gov]
• 3. 3-Dodecen-1-ol [webbook.nist.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alsglobal.com [alsglobal.com]

Safety & Regulatory Compliance

2-Dodecen-1-ol proper disposal procedures

An authoritative, step-by-step operational guide designed for researchers, environmental health and safety (EHS) officers, and drug development professionals handling 2-Dodecen-1-ol.

Executive Summary & Chemical Identity

2-Dodecen-1-ol (CAS: 69064-37-5 for the trans isomer, or 22104-81-0 generally) is an unsaturated, 12-carbon fatty alcohol frequently utilized in organic synthesis, flavoring, and pharmaceutical development[1][2]. While it is a highly valuable reagent, its structural lipophilicity and combustible nature require strict operational controls.

Improper disposal of fatty alcohols can lead to aquatic toxicity by overwhelming municipal wastewater treatment systems[3]. Therefore, standardizing your laboratory’s handling and disposal protocols is not just a regulatory requirement—it is a critical component of sustainable scientific practice.

Quantitative Hazard Profile

To establish a foundation for safe handling, the physicochemical properties and Globally Harmonized System (GHS) hazard codes of 2-Dodecen-1-ol are summarized below.

Parameter	Value	Operational Implication (Causality)
Molecular Weight	184.32 g/mol [4]	High lipophilicity; penetrates skin barriers easily, defatting tissue.
Flash Point	100 °C – 112.5 °C[2][5]	NFPA Class IIIB combustible[6]; must be stored away from open flames and strong oxidizers.
Density	~0.8 g/cm³[2]	Floats on water; aqueous spill containment requires surface skimming, not just bottom drainage.
GHS Hazard Codes	H315, H319, H336[1]	Causes skin/eye irritation and potential CNS depression (drowsiness). Mandates strict PPE.
Precautionary Codes	P261, P280, P501[2]	Dictates specific ventilation, barrier protection, and institutional disposal pathways.

Operational Safety & Handling Methodology

Do not treat 2-Dodecen-1-ol as a benign organic compound. Because it is an unsaturated fatty alcohol with a long lipophilic tail (C12), it readily partitions into the stratum corneum of human skin. This causes rapid lipid defatting and subsequent contact dermatitis (H315)[1].

Step-by-Step Handling Protocol

• Environmental Control: Always initiate workflows inside a certified chemical fume hood. While 2-Dodecen-1-ol has a relatively low vapor pressure at room temperature, aerosolization during pipetting, vortexing, or heating can cause respiratory irritation and drowsiness (H336)[1][5].

• PPE Verification: Standard latex gloves are insufficient due to the solvent's lipophilicity. Don chemical-resistant nitrile gloves (minimum 4 mil thickness), a fastened lab coat, and ANSI-approved splash goggles (P280)[2].

• Material Transfer: Use glass or PTFE-lined pipettes for transfer. Avoid prolonged contact with polystyrene or low-density plastics, as organic alcohols can cause surface degradation and leaching over time.

Comprehensive Disposal Protocol (P501)

Disposal is governed by the EPA's P501 precautionary statement, which mandates disposal at an approved waste facility[7]. 2-Dodecen-1-ol must never be discharged into municipal sinks. High concentrations of fatty alcohols exceed the processing capacity of standard wastewater treatment facilities, leading to severe aquatic toxicity[3].

Step-by-Step Disposal Workflow

• Waste Characterization & Segregation:

  • The Causality: Pure 2-Dodecen-1-ol is a non-halogenated organic compound. If you mix it with halogenated experimental solvents (e.g., Dichloromethane or Chloroform), the entire mixture defaults to a halogenated waste classification under EPA RCRA guidelines. This exponentially increases institutional disposal costs and environmental liability[8].

  • Action: Strictly isolate 2-Dodecen-1-ol waste into a designated "Non-Halogenated Organic Waste" stream.

• Primary Containment: Transfer the waste into a compatible High-Density Polyethylene (HDPE) or glass waste carboy[9]. Ensure the container has a secure, vapor-tight cap to prevent fugitive emissions.

• Self-Validating Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state: "Non-Halogenated Organic Waste - Contains 2-Dodecen-1-ol" and display the GHS Irritant and Combustible pictograms[10].

• Storage: Store the sealed container in a designated, ventilated flammables cabinet maintained below 25°C, strictly isolated from strong oxidizing agents[10].

• Institutional Transfer: Submit a waste pickup request to your Environmental Health and Safety (EHS) department. The waste must be transported to a licensed facility for controlled incineration (P501)[6][7].

Spill Response & Environmental Mitigation

In the event of an accidental release, immediate containment is required to prevent environmental contamination and slip hazards.

• Containment: For small spills, immediately surround and cover the liquid with an inert, liquid-binding absorbent such as diatomaceous earth, sand, or a commercial universal chemical binder[9]. Never use combustible materials like sawdust for solvent spills.

• Collection: Sweep the saturated absorbent using non-sparking tools and place it into a solid hazardous waste container.

• Decontamination: Because 2-Dodecen-1-ol leaves a slippery, lipophilic residue, wash the affected surface with a mild detergent or surfactant solution to break down the film, followed by a thorough water rinse.

• Disposal of Spill Materials: Treat all contaminated absorbents and PPE as hazardous waste; do not discard them in standard municipal trash[6].

Waste Characterization Workflow

Decision-tree workflow for 2-Dodecen-1-ol waste characterization and disposal.

References

• NextSDS. "2-Dodecen-1-ol, (E)- — Chemical Substance Information - NextSDS." 1

• The Good Scents Company. "(E)-2-dodecen-1-ol - The Good Scents Company." 5

• Santa Cruz Biotechnology. "trans-2-Dodecen-1-ol | CAS 69064-37-5 | SCBT - Santa Cruz Biotechnology." 4

• ECHEMI. "22104-81-0, 2-Dodecen-1-ol Formula - ECHEMI." 2

• Agilent. "EPA-1007-1 - Safety Data Sheet." 9

• Regulations.gov. "Safety Data Sheet - Regulations.gov." 10

• EPA Ireland. "Zoetis - epa.ie." 7

• EPA. "Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption - EPA." 8

• Greenbook. "Green Tac - Greenbook." 6

• Regulations.gov. "Fatty alcohols pose health and environmental risks. - Regulations.gov." 3

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• 5. (E)-2-dodecen-1-ol [thegoodscentscompany.com]
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• 10. downloads.regulations.gov [downloads.regulations.gov]

Personal protective equipment for handling 2-Dodecen-1-ol

Standard Operating Procedure: Personal Protective Equipment and Handling Protocols for 2-Dodecen-1-ol

Introduction & Mechanistic Context

2-Dodecen-1-ol (CAS 22104-81-0 and 69064-37-5)[1][2] is a 12-carbon, unsaturated aliphatic fatty alcohol frequently utilized in proteomics research, lipid nanoparticle (LNP) formulation, and specialty organic synthesis. As a Senior Application Scientist, I emphasize that handling this compound requires a deep understanding of its physicochemical behavior.

The primary hazard of 2-Dodecen-1-ol stems from its high lipophilicity (LogP ~4.6)[1]. This structural feature allows the molecule to rapidly partition into the stratum corneum, disrupting the skin's lipid bilayer and causing pronounced contact dermatitis and irritation (GHS H315)[2]. Furthermore, while its vapor pressure is relatively low, aerosolization or heating can lead to vapor accumulation, presenting an inhalation hazard capable of inducing central nervous system depression (H336)[2]. Every safety protocol described below is designed as a self-validating system to mitigate these specific mechanistic risks.

Physicochemical & Hazard Data

To properly design our engineering controls and PPE matrix, we must ground our approach in the compound's quantitative data.

Property	Value	Clinical/Operational Implication
CAS Numbers	22104-81-0 (mixed), 69064-37-5 (trans)[1][2]	Critical for accurate SDS matching and regulatory tracking.
Molecular Weight	184.32 g/mol [1]	Low molecular weight facilitates rapid biological membrane penetration.
LogP (Octanol/Water)	4.60[1]	Highly lipophilic; dictates the need for non-polar resistant PPE.
Flash Point	100 °C - 110 °C[3]	Combustible liquid; requires strict ignition source control.
GHS Classifications	H315, H319, H336[2]	Skin/Eye irritant; STOT SE 3 (drowsiness/dizziness).

Core PPE Requirements (The Self-Validating System)

Do not treat PPE as a mere checklist; understand the causality behind each barrier.

• Hand Protection: Nitrile Gloves (≥ 6 mil thickness).

  • Causality: Because 2-Dodecen-1-ol is a non-polar fatty alcohol, it easily permeates natural rubber latex and vinyl. Nitrile provides a robust, cross-linked barrier against aliphatic chains.

  • Self-Validating Check: Implement a double-gloving protocol during bulk transfers. If the outer glove is contaminated, it can be immediately doffed, leaving the inner glove intact to safely terminate the procedure.

• Eye/Face Protection: ANSI Z87.1 Chemical Splash Goggles.

  • Causality: The compound is a documented eye irritant (H319)[2]. Standard safety glasses with side shields lack an orbital seal, leaving the conjunctiva vulnerable to aerosolized micro-droplets generated during vigorous pipetting or vortexing.

• Body Protection: 100% Cotton or Flame-Resistant (FR) Lab Coat.

  • Causality: While the flash point is elevated (~110°C)[3], the material remains combustible. Synthetic fabrics (like polyester) can melt directly into the skin if a secondary fire occurs within the fume hood. Ensure knit cuffs are used to prevent wrist exposure.

• Respiratory Protection: Chemical Fume Hood & Type ABEK Respirator.

  • Causality: Routine handling must occur within a certified fume hood (face velocity of 80-100 fpm). If engineering controls fail or bulk aerosolization is expected, a half-face respirator equipped with multi-purpose combination cartridges (Type ABEK or organic vapor) is mandatory[4] to prevent H336-related neurotoxicity.

Operational Workflow & Handling Protocol

Because 2-Dodecen-1-ol is an "oily fatty" liquid[3], standard air-displacement pipettes are highly inaccurate and prone to dripping. The following methodology ensures precision and safety.

Step-by-Step Handling Methodology:

• Pre-Operation Verification: Verify fume hood continuous flow. Don foundational PPE (double nitrile gloves, splash goggles, buttoned lab coat).

• Equipment Selection: Equip a positive displacement pipette. The disposable piston makes direct contact with the oily liquid, preventing aerosolization and ensuring accurate volume delivery regardless of the liquid's viscosity.

• Active Transfer: Uncap the reagent bottle only when actively transferring. Keep the vessel at a 45-degree angle to minimize the exposed surface area, reducing vapor emission.

• Post-Operation Decontamination: Because the compound is lipophilic, wiping surfaces with water is ineffective. Wipe down the exterior of the reagent bottle and the hood deck with a compatible solvent (e.g., 70% isopropanol or ethanol) to solubilize and remove any fatty alcohol residue before returning the chemical to the storage cabinet.

Fig 1. Operational workflow and safety decision matrix for handling 2-Dodecen-1-ol.

Emergency Spill Protocol

If a spill occurs, remember that water will not effectively dilute or mobilize this fatty alcohol.

Step-by-Step Spill Response:

• Isolation: Evacuate non-essential personnel from the immediate area and ensure local exhaust ventilation is maximized.

• Containment: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or specialized lipophilic spill pads)[4]. Do not use combustible absorbents like sawdust, which can create a fire hazard.

• Collection: Mechanically collect the saturated absorbent using non-sparking tools and place it into a chemically resistant, sealable waste container.

• Surface Degreasing: Decontaminate the spill surface with a surfactant-based degreaser or mild solvent (isopropanol) to dissolve the remaining lipid film, followed by a final water wipe.

Disposal Plan

Environmental persistence is a major concern. 2-Dodecen-1-ol is a refractory organic compound with a prolonged environmental half-life, frequently identified as a persistent contaminant in landfill leachates[5].

Step-by-Step Disposal Methodology:

• Segregation: Collect all liquid waste and contaminated rinsate in a dedicated, clearly labeled "Non-Halogenated Organic Waste" carboy.

• Primary Destruction: Route the waste to a licensed chemical destruction facility for controlled incineration equipped with flue gas scrubbing[6]. Never discharge this chemical down the drain, as it disrupts aquatic ecosystems and bioaccumulates.

• Solid Waste & Packaging: Dispose of contaminated gloves and wipes as hazardous solid waste. Empty reagent containers must be triple-rinsed with a compatible solvent (e.g., acetone or ethanol)[6]. The rinsate must be added to the liquid organic waste stream. Only after triple-rinsing can the container be punctured and safely recycled or disposed of as standard laboratory glass/plastic.

References

• PubChem. "2-Dodecen-1-ol | C12H24O | CID 90733 - PubChem". National Institutes of Health. Available at:[Link]

• Cheméo. "Chemical Properties of 2-Dodecen-1-ol (CAS 22104-81-0)". Cheméo. Available at: [Link]

• NextSDS. "2-Dodecen-1-ol, (E)- — Chemical Substance Information". NextSDS. Available at:[Link]

• The Good Scents Company. "(E)-2-dodecen-1-ol". The Good Scents Company. Available at:[Link]

• Chemsrc. "dodecene | CAS#:112-41-4". Chemsrc. Available at:[Link]

• National Institutes of Health (NIH). "Degradation of landfill leachate compounds by persulfate for groundwater remediation". Available at:[Link]

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